Potassium Chloride

• IUPAC Name: potassium;chloride
• InChI: InChI=1S/ClH.K/h1H;/q;+1/p-1
• InChI Key: WCUXLLCKKVVCTQ-UHFFFAOYSA-M
• Canonical SMILES: [Cl-].[K+]
• Molecular Formula: ClK, KCl
• DSSTOX Substance ID: DTXSID5021178
• Molecular Weight: 74.55 g/mol
• Physical Description: Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992), Dry Powder; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Colourless, elongated, prismatic or cubital crystals or white granular powder. Odourless, White crystals that are hygroscopic and water soluble; tastes similar to NaCl; [CAMEO], COLOURLESS HYGROSCOPIC CRYSTALS.
• Boiling Point: Sublimes at 2732 °F (NTP, 1992), Sublimes 1500 °C, Specific heat = 693.7 J/kg-K; Heat of fusion = 337.7 kJ/mol; Enthalpy of formation = -436.7 kJ/mol; Entropy (S) = 82.55 J/mol-K; Dielectric constant (at 1X10+6 Hz) = 4.68; Thermal coeff of expansion (15-25 °C) = 33.7X10-6/K; Boiling point of saturated solution at 1.013 bar = 108.6 °C
• Solubility: greater than 100 mg/mL at 68 °F (NTP, 1992), Freely soluble, Freely soluble in water. Insoluble in ethanol, In water, 35.5 g/100 g water at 25 °C, 1 g dissolves in 2.8 mL water, 1.8 mL boiling water ... /addtion of/ hydrochloric acid, or sodium chloride, or magnesium chloride, diminishes its solubility in water, Insoluble in ether, acetone, 1 g dissolves in 14 mL glycerol, about 250 mL alcohol. Insoluble in ether, acetone., For more Solubility (Complete) data for POTASSIUM CHLORIDE (6 total), please visit the HSDB record page., Solubility in water at 20 °C: good
• Density: 1.984 (NTP, 1992) - Denser than water; will sink, 1.988 g/cu cm, Density of saturated aq soln at 15 °C: 1.172, 1.98 g/cm³
• Impurities: Contaminants: Magnesium sulfate salts, /Chemical grade KCl/ Industrial & Refined grade: Na, Br, SO4, Ca, Ca & Mg, Pb, Fe, Cu, Ni, Cr, Mo, V, Ti, Impurities are usually sodium chloride and magnesium chloride, NaCl, bromide and alkaline earth sulfates, depending on the raw material and production process
• Color/Form: White crystals or crystalline powder, Colorless crystals, Colorless, elongated, prismatic, or cubical crystals or as a white granular powder
• CAS No.: 7447-40-7, 14336-88-0
• Melting Point: 1418 °F (NTP, 1992), 771 °C, 770-773 °C

Description

Potassium chloride (KCl), with the CAS number 7447-40-7, is an essential inorganic salt supplied as a white, odorless, crystalline powder for diverse research applications . It is highly soluble in water, forming readily available potassium (K+) and chloride (Cl-) ions, making it an ideal compound for creating electrolyte solutions and maintaining physiological ionic strength . In molecular and cell biology research, KCl is critical for maintaining intracellular tonicity in cell culture media and lysis buffers. The potassium ion is the principal intracellular cation and is vital for numerous physiological processes studied in vitro, including the maintenance of resting membrane potential, the transmission of nerve impulses, and the contraction of cardiac, skeletal, and smooth muscle . Its role is fundamental to investigating cellular electrophysiology and ion channel mechanisms. In laboratory routines, this compound is widely used as a storage buffer for pH electrodes to provide a stable, constant ionic background . It also serves as a key component in various buffer systems and is a standard reference solution for calibrating conductivity meters due to its well-defined electrochemical properties . This product is prepared from analytical grade reagents . It is supplied as a convenient, exactly pre-weighed powder in sealed pouches to ensure stability, ease of use, and lot-to-lot reproducibility . This product is designated "For Research Use Only" and is not intended for diagnostic, therapeutic, or personal use.

Historical Trajectories in Chemical Sciences: Beyond Basic Identification

The history of potassium chloride is intertwined with the very development of modern chemistry. While potash, a mixture of potassium salts, has been used since antiquity, the distinct nature of its components remained elusive for centuries. wikipedia.org In 1736, Henri Louis Duhamel du Monceau was able to differentiate between sodium and potassium salts, a significant step forward. wikipedia.org The isolation of potassium metal in 1807 by Sir Humphry Davy, through the electrolysis of molten potassium hydroxide (B78521), marked a pivotal moment, confirming potassium as an element. wikipedia.orgbritannica.com This discovery laid the groundwork for understanding the composition of its salts, including this compound. wikipedia.org

Early investigations into potassium salts were instrumental in the development of chemical theories. For instance, the work of Claude Louis Berthollet in 1788 on potassium chlorate, which he synthesized from potassium hydroxide and chlorine, contributed to the understanding of chemical reactions and the nature of elements, even though the elemental nature of chlorine and potassium was not yet fully understood at the time. chemistryviews.org These early studies, while not directly focused on KCl as it is known today, were crucial in establishing the foundational knowledge of potassium chemistry.

The progression from identifying "potash" as a generic substance to isolating and characterizing its constituent elements and compounds like this compound reflects the broader evolution of analytical and theoretical chemistry. wikipedia.org The establishment of KCl's simple 1:1 stoichiometry and its ionic nature made it a fundamental compound for studying the principles of chemical bonding and electrolyte solutions.

Contemporary Significance of Potassium Chloride in Interdisciplinary Research

The utility of potassium chloride extends far beyond the confines of classical chemistry, playing a crucial role in a diverse array of modern research fields. Its well-defined properties and biological relevance make it an invaluable tool in biophysics, neuroscience, and materials science.

In biophysics and neuroscience , KCl is fundamental to the study of ion channels and electrical signaling in cells. biophysics.orgexplorebiology.org The electrical impulses that underpin nerve function are mediated by the movement of ions, including potassium, across cell membranes through specialized proteins called ion channels. biophysics.orgrockefeller.edu Researchers use KCl to manipulate the extracellular potassium concentration, thereby depolarizing neuronal membranes to study processes like calcium influx and activity-regulated gene expression. nih.gov Furthermore, cryo-electron microscopy titration studies of potassium-chloride cotransporters, such as KCC4, utilize KCl to elucidate the structural basis of ion selectivity and transport. biophysics-reports.org The ability to precisely control the ionic environment with KCl is essential for understanding the fundamental mechanisms of neuronal communication and a wide range of physiological processes. biophysics.org

In the realm of materials science and nanotechnology , this compound serves various purposes. It is used as a hygroscopic seeding material in cloud seeding to enhance precipitation by attracting moisture from the atmosphere. wam.ae In the fabrication of advanced materials, KCl solutions are employed to create nanochannels, which are critical for developing materials with specific ion transport properties. sigmaaldrich.comsigmaaldrich.com It also finds application as a flux in the gas welding of aluminum and as an optical crystal with a broad transmission range, although its hygroscopic nature can be a limitation. wikipedia.org

The following table summarizes some of the key interdisciplinary applications of this compound:

Interactive Data Table: Interdisciplinary Research Applications of this compound

Research Field	Specific Application	Research Focus
Biophysics	Study of ion channels	Investigating the mechanisms of ion transport and selectivity across cell membranes. rockefeller.edubiophysics-reports.org
Neuroscience	Neuronal depolarization	Inducing and studying neuronal activity and downstream signaling pathways. nih.gov
Materials Science	Cloud seeding	Enhancing rainfall by providing hygroscopic particles for water vapor to condense upon. wam.ae
Nanotechnology	Fabrication of nanochannels	Creating materials with controlled ion transport for various technological applications. sigmaaldrich.comsigmaaldrich.com
Food Science	Salt substitute	Reducing sodium content in food products to mitigate health risks associated with high sodium intake. mdpi.comnih.govmdpi.com
Agriculture	Fertilizer	Providing an essential nutrient (potassium) for plant growth and development. wikipedia.orgwikipedia.org

Philosophical and Theoretical Underpinnings of Kcl Studies

Potassium chloride often serves as a model system in theoretical and computational chemistry, allowing researchers to test and refine fundamental theories of chemical behavior. Its simple ionic structure and well-characterized properties make it an ideal candidate for studying complex phenomena such as ion solvation, crystal growth, and intermolecular interactions.

Quantum mechanical calculations, such as those using density functional theory (DFT), have been employed to analyze the bonding and electronic properties of KCl in both its crystalline and isolated forms. researchgate.net These studies provide insights into the nature of the ionic bond and the distribution of electron density within the compound. Furthermore, molecular dynamics simulations are used to investigate the behavior of KCl in aqueous solutions, including the process of dissolution and the interactions between ions and water molecules. researchgate.netrsc.org These simulations have been crucial in understanding phenomena like the spontaneous formation of KCl aggregates, which can be an artifact of force field parameters, highlighting the importance of accurate theoretical models. acs.org

The use of KCl as a model system raises philosophical questions about the nature of scientific explanation and the role of simplified models in understanding complex reality. By studying a relatively simple system like KCl, chemists can develop and validate theoretical frameworks that can then be applied to more complex systems. For instance, quantum-mechanical variable-composition evolutionary simulations have predicted the existence of new, stable this compound compounds under high pressure, such as K3Cl, K2Cl, and KCl3, challenging the traditional understanding of chemical bonding based on the octet rule. arxiv.org These theoretical predictions, if experimentally verified, could dramatically alter our understanding of chemistry under extreme conditions.

The following table presents data from a computational study on the interaction of urea (B33335) with different surfaces of a this compound crystal, illustrating how theoretical calculations are used to predict material properties. tandfonline.com

Interactive Data Table: Computed Interaction Energies of Urea with KCl Surfaces

KCl Surface	Interaction Energy (kcal/mol)
{100}	-8.5
{110}	-8.2
{111}	-8.9

This data suggests that urea interacts similarly with all major surfaces of KCl, and therefore is not expected to alter the crystal's cubic growth habit, a prediction confirmed by experimental results. tandfonline.com

Ethical Considerations in Kcl Related Research

Novel Approaches to KCl Nanocrystal Synthesis

The synthesis of this compound nanocrystals represents a significant area of research, driven by the unique properties that materials exhibit at the nanoscale. Novel methods are being explored to produce uniform KCl nanocrystals with tailored characteristics.

A groundbreaking approach for the synthesis of inorganic salt nanocrystals, including KCl, involves the use of polymeric micelles as templates in a solution-phase method. mdpi.comnih.gov Specifically, PEO-PPO-PEO (poly(ethylene oxide)-poly(propylene oxide)-poly(ethylene oxide)) triblock copolymers, such as Pluronic P123, have been successfully employed. mdpi.comnih.gov In this method, the copolymer self-assembles into micelles in an aqueous solution, which then act as nanoreactors for the crystallization of KCl. mdpi.com This technique is notable as it allows for the synthesis of uniform KCl nanocrystals directly in aqueous solutions, a significant departure from other methods like electrospray-ionization. mdpi.comresearchgate.net The process occurs during the reduction of hydrogen tetrachloroaurate(III) by the Pluronic copolymers. mdpi.comnih.gov

The morphology and size of the resulting KCl nanocrystals are highly dependent on the concentration of the templating polymer and the pH of the solution. mdpi.comresearchgate.net By adjusting these two parameters, researchers can control the dimensions of the nanocrystals, typically achieving side lengths in the range of 32 to 150 nm. mdpi.comnih.gov

At a low polymer concentration (e.g., 10 g/L of Pluronic P123) and a pH of 6.9, inorganic salt nanoparticles with a particle size of up to 186 ± 33 nm are produced within the micelle core. mdpi.com Increasing the polymer concentration to 100 g/L at the same pH can lead to the formation of larger hollow KCl micro-crystals, with sizes around 1.4 μm. mdpi.com When the pH is increased to 7.3 at this higher polymer concentration, the size of the KCl nanocrystals is approximately 174 ± 37.6 nm. mdpi.comresearchgate.net Generally, KCl nanocubes can be reliably produced at Pluronic P123 concentrations ranging from 10 to 200 g/L and a pH lower than 8.3. mdpi.com The interplay between polymer concentration and pH allows for a tunable synthesis process, yielding a variety of structures from nanocubes to hollow micro-crystals. mdpi.comresearchgate.net

Table 1: Influence of Pluronic P123 Concentration and pH on KCl Crystal Morphology

Pluronic P123 Conc. (g/L)	pH	Resulting Morphology	Average Size	Citation
10	6.9	Nanoparticles	186 ± 33 nm	mdpi.com
10	7.9	Hollow NaCl (by-product)	-	mdpi.com
100	6.9	Hollow KCl crystals	1.4 µm	mdpi.com

The formation of KCl nanocrystals within polymeric micelles is explained by a model where the micellar core acts as a nanoreactor. mdpi.com The process begins with the intermicellar exchange of potassium cations (K⁺) and chloride anions (Cl⁻). mdpi.com These ions diffuse into the Pluronic micelles, which contain a small amount of water. mdpi.com As the concentration of potassium and chloride ions within the micelles increases, a supersaturated solution is formed, leading to the crystallization of KCl. mdpi.comresearchgate.net This confinement within the micellar core restricts the growth of the crystals, resulting in the formation of nanocrystals with a controlled size. mdpi.com The final nanocrystals are typically surrounded by a thin polymer layer. mdpi.com

At higher pH values, the salt concentration can increase, leading to dehydration inside the micelles. mdpi.com If the interior can no longer support crystal growth, the KCl crystals may begin to grow outside the micelles. mdpi.com The aggregation of multiple inorganic salt particles at higher salt concentrations can also lead to the formation of flower-like crystal embryos, which are precursors to hollow crystals. mdpi.com This templated reaction-assembly network demonstrates a complex interplay between covalent polymerization and supramolecular assembly, where factors like monomer binding strength and ionic strength of the solution play crucial roles in the kinetics of the process. nih.govacs.org

Influence of Polymer Concentration and pH on Nanocrystal Morphology and Size

Sustainable and Green Synthesis Routes for KCl Production

In response to the growing need for environmentally responsible chemical manufacturing, research has focused on developing sustainable and green synthesis routes for this compound. These approaches emphasize the use of biological materials, renewable resources, and the valorization of industrial and agricultural waste streams.

Bio-assisted and Environmentally Benign Synthesis Approaches

Green synthesis represents a shift towards processes that are less hazardous and more eco-friendly. One such approach involves the bio-assisted synthesis of this compound nanoparticles using plant extracts. For example, extracts from plants like Curcuma longa (turmeric) and Polyalthia longifolia have been successfully used to synthesize KCl nanoparticles. researchgate.netajol.info In a typical process, an aqueous solution of this compound is mixed with the plant extract, which acts as a reducing and capping agent, facilitating the formation of nanoparticles. ajol.info This method avoids the use of toxic chemicals and complex procedures, making it a simple and environmentally benign route. researchgate.netsciencedaily.com

Another innovative green chemistry approach is the formation of Natural Deep Eutectic Solvents (NADES). A novel NADES has been synthesized using this compound as the hydrogen bond acceptor (HBA) and glycerine as the hydrogen bond donor (HBD). By mixing KCl and glycerine at a specific molar ratio (1:8) and temperature (70°C), a eutectic mixture is formed that is liquid at room temperature. These solvents are considered sustainable alternatives to traditional ionic liquids, which are often expensive and non-biodegradable. The resulting KCl-based NADES is thermally stable up to 200°C, opening possibilities for its use in various high-temperature applications.

Waste Valorization in KCl Precursor Sourcing

Waste valorization focuses on converting waste materials into higher-value products, providing a sustainable source of precursors for KCl production. This approach not only mitigates environmental pollution from waste disposal but also creates economic value. researchgate.net

A notable example is the utilization of liquid waste from the seaweed processing and galvanized industries. researchgate.net The seaweed industry uses potassium hydroxide (B78521) (KOH) in its cooking process, resulting in a potassium-rich effluent, while the galvanized industry uses hydrochloric acid (HCl) for pickling. researchgate.net By combining these two waste streams, a neutralization reaction occurs, producing a KCl-rich liquid fertilizer. researchgate.net This method effectively recycles industrial waste into a commercially viable product.

Agricultural waste also presents a significant opportunity for KCl sourcing.

Feldspar (B12085585) and Eggshells: A sustainable process has been developed to extract potassium from feldspar, an aluminosilicate (B74896) mineral. The method uses waste eggshells, which are primarily composed of calcite (calcium carbonate), to produce calcium chloride. The calcium chloride is then roasted with feldspar, allowing calcium to replace potassium in the mineral matrix. The resulting this compound is then leached with water. acs.org

Biomass Ash: The ash from burning agricultural waste, such as rice or wheat straw, is a rich source of potassium. unep.org Hardwood ash can be dissolved in water to create a potassium-rich liquid fertilizer. olimpum.com

Phosphate (B84403) Mining Waste: Slimes from phosphate mining, which are rich in P2O5, can be valorized in the production of NPK compound fertilizers. In this process, hydrated this compound (KCl) is used as the potassium source, integrating a primary raw material with an industrial waste stream to create a valuable agricultural product. academicjournals.org

These valorization strategies exemplify the principles of a circular economy, turning potential pollutants into valuable resources for this compound production.

Waste Source	Key Reactants/Process	Resulting Product	Reference
Seaweed & Galvanized Industry Effluent	Potassium Hydroxide (KOH) waste + Hydrochloric Acid (HCl) waste	KCl Liquid Fertilizer	researchgate.net
Feldspar & Eggshells	Roasting of feldspar with Calcium Chloride (derived from eggshells and HCl)	This compound	acs.org
Industrial Sodium Sulfate (B86663) Waste	Reaction with this compound in an aqueous solution (Glaserite process)	Potassium Sulfate (with NaCl as a by-product)	researchgate.net
Potash Industry Waste (Sylvinite Ore Processing)	Halite waste (primarily NaCl with some KCl) is purified.	Table Salt (NaCl), Purified KCl	scientists.uz
Agricultural Waste (e.g., Banana Peels, Straw)	Combustion to produce ash; composting.	Potassium-rich ash/compost	unep.orgolimpum.com

Spectroscopic Investigations of KCl Interactions

Spectroscopic techniques are pivotal in probing the interactions of KCl with its surrounding medium, providing insights into bonding, structure, and dynamics.

Vibrational spectroscopy, encompassing Infrared (IR) and Raman techniques, serves as a powerful tool for examining the intermolecular forces at play in systems containing KCl. In aqueous solutions, the presence of KCl influences the hydrogen-bonding network of water. Raman spectroscopy studies have shown that with increasing KCl concentration, the intensity of the O-H stretching band around 3264 cm⁻¹ decreases, while the major peak shifts from approximately 3415 cm⁻¹ to 3440 cm⁻¹. aidic.it This indicates a disruption of the tetrahedral hydrogen bond network in water by the K⁺ and Cl⁻ ions. mdpi.com Molecular dynamics simulations and Raman spectroscopy have been used to compare the effects of NaCl and KCl on the structure of water, revealing that KCl forms more ion pairs and has a more significant influence on the Raman spectra of the solution. acs.orgresearchgate.net

In the solid state, far-infrared spectroscopy is particularly useful for characterizing KCl. Experimental spectra of KCl show a strong absorption band at approximately 150 cm⁻¹, with minor bands at 215 and 241 cm⁻¹. mdpi.com Theoretical calculations indicate that pure KCl crystals absorb infrared radiation in the range of 190 to 24 cm⁻¹. mdpi.com The difference in the main absorption frequency between NaCl (around 175 cm⁻¹) and KCl is significant and demonstrates the influence of the cation mass on the metal-halogen vibrational frequencies. mdpi.com

The following table summarizes key vibrational bands of KCl observed in different studies:

Technique	Sample Type	Observed Bands (cm⁻¹)	Interpretation	Reference
Raman	Aqueous Solution	3264 (decreasing intensity), 3415 to 3440 (shift)	Disruption of water's hydrogen bond network	aidic.it
Infrared	Solid	~150 (strong), 215, 241	Fundamental lattice vibrations	mdpi.com

Nuclear Magnetic Resonance (NMR) spectroscopy is a sensitive technique for investigating the local environment of atomic nuclei. For KCl, ³⁹K NMR is often the preferred isotope due to its high natural abundance and sensitivity compared to ⁴⁰K and ⁴¹K. huji.ac.il The chemical shift and relaxation times provide information about ion-ion and ion-solvent interactions. In molten LiCl-KCl systems, high-temperature ³⁵Cl NMR has been used to study the ionic environment and mobility. rsc.org The chemical shift of ³⁵Cl in KCl shows a negative shift upon melting, indicating greater magnetic shielding of the chlorine nucleus in the liquid state. rsc.org

NMR studies are also crucial for understanding ion transport across membranes. For instance, NMR has been used to show that certain receptors can facilitate the transport of KCl across vesicle membranes. openmedscience.com In biological systems, ³⁹K NMR can be used to measure cell potassium. nih.gov The chemical shifts of potassium isotopes are generally small, and the line width increases with the asymmetry of the environment, making KCl, with its symmetric environment, a good reference compound (0.1 M KCl in D₂O). huji.ac.ilnorthwestern.edu

The following table presents NMR properties of potassium isotopes:

Isotope	Spin	Natural Abundance (%)	Relative Sensitivity	Typical Linewidth of KCl
³⁹K	3/2	93.2581	5.08 x 10⁻³	5 Hz
⁴⁰K	4	0.0117	5.37 x 10⁻⁵	Sharper than ³⁹K
⁴¹K	3/2	6.7302	8.27 x 10⁻⁴	Broader than ³⁹K

Data sourced from huji.ac.il

Infrared and Raman Spectroscopy for Intermolecular Interactions

Diffraction and Scattering Methods for Structural Elucidation

Diffraction and scattering techniques are indispensable for determining the crystal structure, phase transitions, and lattice dynamics of KCl.

X-ray diffraction (XRD) is the primary method for determining the crystal structure of materials. At ambient conditions, KCl possesses a face-centered cubic (FCC) structure, similar to NaCl. oregonstate.edu However, due to K⁺ and Cl⁻ being nearly isoelectronic, its diffraction pattern can sometimes appear as simple cubic. oregonstate.edu Under high pressure, KCl undergoes a phase transition from the B1 (rocksalt) structure to the B2 (cesium chloride) structure. researchgate.netaip.org This transition occurs at approximately 2 GPa and involves a volume collapse of about 12%. aip.org

Time-resolved XRD studies using dynamic diamond anvil cells have investigated the kinetics of this B1-B2 phase transition under various compression rates. aip.org These experiments show that the volume fraction of the new phase follows a sigmoidal curve as a function of pressure. researchgate.net High-pressure XRD has also been used to study KCl-H₂O systems, leading to the discovery of a novel KCl monohydrate phase that coexists with high-pressure ice phases. gfz-potsdam.deresearchgate.net The structure of this monohydrate was identified as having a P2₁/n space group. researchgate.net

The following table summarizes the crystallographic data for different phases of KCl:

Phase	Crystal System	Space Group	Pressure Conditions	Reference
B1	Cubic (FCC)	Fm-3m	Ambient	acs.org
B2	Cubic	Pm-3m	> ~2 GPa	researchgate.netacs.org
KCl Monohydrate	Monoclinic	P2₁/n	1.6 - 2.4 GPa	gfz-potsdam.deresearchgate.net

Neutron scattering provides complementary information to X-ray diffraction, particularly regarding the positions of light elements and lattice dynamics. stfc.ac.uk Inelastic scattering of slow neutrons has been used to measure the phonon dispersion curves in KCl along various crystallographic directions. aps.orgaps.org These measurements are crucial for testing and refining theoretical models of lattice dynamics, such as the shell model. aps.org The most prominent peak in the frequency distribution function determined by neutron scattering agrees with the strongest peak in the Raman spectrum of KCl. aps.orgaps.org

Neutron diffraction studies have also been conducted on molten KCl to analyze its structure. Furthermore, neutron scattering is a valuable tool for studying defects in crystals. For instance, in KCl doped with cyanide (CN⁻), neutron inelastic scattering revealed a splitting in the phonon curve at low temperatures, indicating coupling between the defect and phonon modes. aps.org While no structural phase transformation was observed in pure potassium metal down to 10 K, neutron powder diffraction has been instrumental in studying transformations in other alkali metals. aps.org

Electron microscopy techniques, such as Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM), are used to visualize the morphology and crystal defects of KCl at the nanoscale. e3s-conferences.org SEM images have been used to study the surface morphology of KCl crystals grown from aqueous solutions, revealing that they predominantly grow with a {100} face. researchgate.net

The synthesis of KCl nanocrystals can be templated by micelles, and their structure and morphology are confirmed using electron microscopy and XRD. mdpi.com TEM images have shown that KCl nanocrystals can grow from the micellar core of certain polymers, with sizes controlled in the range of 32–150 nm. mdpi.com SEM has also been employed to characterize KCl nanoparticles synthesized via green methods, showing varied morphologies including spiny, rock-like, and spherical shapes. researchgate.net Advanced techniques like electron tomography can provide 3D morphological information of such nanoscale objects. acs.org

Neutron Scattering for Lattice Dynamics and Defect Analysis

Electrochemical and Conductometric Analysis of KCl Systems

The electrochemical and conductometric properties of this compound (KCl) are fundamental to its role in various scientific and technological applications. Analysis of these properties in single crystals, solutions, and melts provides deep insights into ion transport phenomena and enables its use as a critical component in electrochemical measurements.

The electrical conductivity in KCl single crystals is intrinsically linked to the presence and movement of point defects within its lattice structure. tandfonline.com The primary mechanism of ionic transport is governed by Schottky defects, which are pairs of vacancies created by missing K⁺ cations and Cl⁻ anions from their respective lattice sites. tandfonline.comjrc.ac.in The movement of these vacancies allows for the migration of ions, thereby facilitating charge transport.

The introduction of divalent cation impurities, such as Strontium chloride (SrCl₂), significantly alters the conductivity. To maintain charge neutrality, each substitutional Sr²⁺ ion introduces a cation vacancy, leading to an increase in conductivity in the extrinsic region at lower temperatures. unl.eduaps.org At higher temperatures, in the intrinsic region, thermally generated Schottky defects dominate the conduction process. unl.edu The interaction between the divalent impurity and the cation vacancy can lead to the formation of an association complex, which affects the number of free charge carriers. unl.educdnsciencepub.com

The study of ionic transport in KCl has yielded specific parameters for these defect processes. These parameters, determined through least-squares analysis of conductivity data, are crucial for modeling the behavior of the material. unl.educdnsciencepub.com

Defect Formation and Migration Parameters in KCl Crystals

Values determined from experimental conductivity measurements, where 'k' is the Boltzmann constant.

Parameter	Enthalpy (eV)	Entropy (in units of k)	Source
Schottky Defect Formation	2.59	9.61	cdnsciencepub.com
Positive Ion Vacancy Migration	0.73	2.70	cdnsciencepub.com
Negative Ion Vacancy Migration	0.99	4.14	cdnsciencepub.com
Divalent Cation-Vacancy Association (Sr²⁺)	0.58	1.30	cdnsciencepub.com

The electrical conductivity of KCl extends to its aqueous solutions and molten state, where it behaves as a strong electrolyte.

In aqueous solutions , KCl dissociates completely into K⁺ and Cl⁻ ions. The conductivity of these solutions is dependent on both concentration and temperature. scispace.com As concentration increases, the number of charge carriers per unit volume increases, leading to higher conductivity. However, at very high concentrations, ion-ion interactions can slightly impede mobility. Increasing the temperature enhances the mobility of the ions, resulting in a near-linear increase in conductivity. scispace.com Absolute measurements of aqueous electrolytic conductivity for KCl solutions have established them as primary standards. nih.gov

Electrolytic Conductivity of Standard KCl Aqueous Solutions (S/cm)

Data based on absolute determinations for use as primary conductivity standards.

Temperature (°C)	0.01 molal KCl	0.1 molal KCl	Source
0	0.00077335	0.0071118	nih.gov
5	0.00089458	0.0081977	nih.gov
10	0.00101986	0.0093148	nih.gov
15	0.00114885	0.0104610	nih.gov
20	0.00128122	0.0116344	nih.gov
25	0.00140823	0.0128246	nih.gov

In the molten state , such as in eutectic mixtures with Lithium chloride (LiCl), KCl is a highly conductive medium used in processes like pyrometallurgical recycling of nuclear fuel. asianpubs.orgresearchgate.net The electrical conductivity of molten LiCl-KCl eutectic increases with temperature. asianpubs.orgacs.org For example, at 773 K (500 °C), the conductivity of a LiCl-KCl molten salt was measured to be 1.87 ± 0.01 S/cm. asianpubs.orgresearchgate.net The addition of other chlorides, like Zirconium tetrachloride (ZrCl₄) or Hafnium tetrachloride (HfCl₄), can decrease the conductivity due to the formation of complex, less mobile anions (e.g., ZrCl₆²⁻), which reduces the concentration of primary charge carriers like K⁺ and Cl⁻. flogen.orgflogen.org

This compound is a cornerstone electrolyte in potentiometric and voltammetric analysis due to its specific electrochemical properties.

Its most prominent application is in reference electrodes , particularly the Silver/Silver Chloride (Ag/AgCl) electrode and the Saturated Calomel (B162337) Electrode (SCE). libretexts.orgmtxlabsglobal.comlibretexts.org The Ag/AgCl electrode consists of a silver wire coated with silver chloride, immersed in a KCl solution of a fixed concentration. mtxlabsglobal.comwikipedia.org The potential of this electrode is determined by the activity of the chloride ions. libretexts.org Saturated KCl solutions are often used because the chloride concentration remains constant even with some solvent evaporation, ensuring a stable potential. libretexts.orgresearchgate.net The near-equal ionic mobility of K⁺ and Cl⁻ ions is also advantageous as it minimizes the liquid junction potential (LJP) when the electrode is in contact with a sample solution via a salt bridge. researchgate.net

Standard Potentials of Ag/AgCl Reference Electrodes at 25°C

Potential values relative to the Standard Hydrogen Electrode (SHE).

KCl Concentration	Potential (V)	Source
Saturated	+0.197	libretexts.orglibretexts.org
3.5 M	+0.205	libretexts.orglibretexts.org
1.0 M	+0.2223	libretexts.org

In voltammetry , KCl is widely used as a supporting electrolyte . amelchem.comacs.org Its purpose is to increase the ionic strength of the solution, which effectively eliminates the electromigration of the charged analyte to the working electrode, ensuring that diffusion is the primary mode of mass transport. amelchem.com It also reduces the solution resistance, minimizing potential drop (iR drop) and distortion of the voltammogram. Studies have shown that KCl, along with potassium nitrate (B79036), provides well-defined diffusion plateaus in voltammetric measurements for the oxidation of various compounds. researchgate.net

Conductivity Studies of KCl Solutions and Melts

Chromatographic and Separation Science Applications with KCl

This compound is a valuable reagent in various separation techniques, including chromatography and liquid-liquid extraction, where it modifies the properties of the mobile or aqueous phase to facilitate separation.

In ion-exchange chromatography (IEX) , KCl is often a component of the mobile phase used for eluting analytes from the column. vanderbilt.edutechnologynetworks.com In this technique, charged molecules are separated based on their interaction with an oppositely charged stationary phase (resin). technologynetworks.com

For instance, in cation-exchange chromatography, after a sample containing various cations (e.g., Li⁺, Na⁺, K⁺) is loaded, an eluent containing a different cation, such as H⁺ from HCl or K⁺ from KCl, is passed through the column. vanderbilt.edulibretexts.org The K⁺ ions in the mobile phase compete with the bound analyte ions for the charged sites on the resin, leading to the displacement and elution of the analyte ions. The concentration of KCl in the mobile phase is a critical parameter; increasing the salt concentration (ionic strength) weakens the electrostatic interactions between the analyte and the stationary phase, leading to faster elution. researchgate.net This principle is used to create a salt gradient to separate molecules with different charge characteristics. For example, the effect of KCl concentration has been demonstrated in the separation of inorganic anions, where increasing the KCl concentration from 50 mM to 200 mM systematically decreased the retention times of iodate, bromate, nitrite, bromide, and nitrate. researchgate.net

KCl solutions are employed in advanced extraction methods, primarily through the mechanisms of "salting-out" and the formation of aqueous two-phase systems.

Salting-out is a process where the solubility of a non-electrolyte or a less polar compound in an aqueous solution is decreased by the addition of a salt like KCl. chromatographyonline.com The added salt ions become heavily hydrated, reducing the number of available water molecules to dissolve the analyte. core.ac.uk This effect drives the analyte into a separate, immiscible organic phase during liquid-liquid extraction, thereby enhancing the extraction efficiency or partition coefficient. chromatographyonline.comacs.org In a study on the extraction of 2-methylpropanoic acid, adding a 0.10 mass fraction of KCl to the aqueous phase increased the distribution coefficient by approximately 121%. acs.org While sodium chloride is also commonly used, KCl is effective and its choice can depend on the specific system. acs.orgsciencemadness.org

Aqueous Two-Phase Systems (ATPS) are formed when a water-soluble polymer (like polyethylene (B3416737) glycol, PEG) and a salt (like KCl) are mixed above certain concentrations, leading to the formation of two immiscible aqueous phases. researchgate.netmdpi.com This provides a gentle environment for the separation of biomolecules or the extraction of metal ions. researchgate.netuobaghdad.edu.iq For example, an ATPS composed of PEG and KCl has been successfully used to extract Zn(II) and Cu(II) ions. researchgate.net The partitioning of the target substance between the polymer-rich top phase and the salt-rich bottom phase is influenced by factors such as the concentration of KCl and the phase volume ratio. researchgate.net In some applications, a saturated KCl solution is used as a wash solution in the recovery process within ATPS. acs.org

First-Principles Calculations and Density Functional Theory (DFT) for KCl

First-principles calculations, particularly those based on Density Functional Theory (DFT), are fundamental to understanding the intrinsic properties of materials from the ground up, relying only on the principles of quantum mechanics. science.gov DFT maps the complex many-body problem of interacting electrons onto a simpler system of non-interacting electrons, providing a robust framework for calculating the electronic structure and related properties of solids like KCl. aps.org

DFT calculations are instrumental in characterizing the electronic band structure and the nature of chemical bonding in KCl. As a classic example of an ionic crystal, KCl is defined by the electrostatic attraction between potassium (K⁺) and chloride (Cl⁻) ions. nih.gov Computational studies confirm this, revealing a wide electronic bandgap that is characteristic of an insulator.

Research employing first-principles calculations has successfully computed the lattice constant of KCl. For instance, one study minimized the total energy to find a lattice constant of 4.507 Å for the face-centered cubic (FCC) primitive cell, a value that shows good agreement with experimental data (6.29 Å for the conventional cell) and other theoretical calculations. nih.gov

In more advanced studies, such as those investigating the effects of impurities, DFT is used to understand how dopants alter the electronic landscape. For example, when a copper ion (Cu⁺) is substituted into the KCl lattice, DFT calculations can unfold the complex band structure of the supercell to directly compare it with that of pure KCl, identifying new energy states introduced by the dopant within the bandgap. nih.gov

Comparison of Calculated and Experimental Lattice Constants for KCl

Parameter	Theoretical Value (DFT) nih.gov	Experimental Value nih.gov
Lattice Constant (Conventional Cell)	~6.37 Å	6.29 Å

DFT is a powerful tool for modeling the interactions that occur at the surfaces of KCl crystals. By creating "slab models," which represent the crystal surface, researchers can simulate the adsorption of various molecules and ions. tandfonline.comresearchgate.net These studies are crucial for understanding processes like crystal growth, dissolution, and flotation.

One area of investigation has been the interaction of urea (B33335) with different crystallographic surfaces of KCl, namely the {100}, {110}, and {111} faces. DFT calculations, both in a vacuum and with a continuum solvent model, have shown that the interaction energies of urea with these primary surfaces are comparable. tandfonline.comresearchgate.net This finding explains the experimental observation that urea does not alter the natural cubic morphology of growing KCl crystals, as it does not preferentially adsorb to and inhibit the growth of any specific face. tandfonline.com

DFT calculations have also been used to explain the selectivity of flotation collectors. For instance, the adsorption of octadecylamine (B50001) hydrochloride (ODA), a common collector, on KCl and NaCl surfaces has been investigated. researchgate.net The calculations revealed that the adsorption energy of the ODA⁺ cation on the KCl surface is significantly more favorable (more negative) than on the NaCl surface. This strong, selective interaction is the microscopic origin of ODA's effectiveness in separating KCl from NaCl in flotation processes. researchgate.net

Calculated Adsorption Energies (DFT) on KCl and NaCl Surfaces researchgate.net

System	Adsorption Energy (eV)
KCl-ODA⁺	-1.87
NaCl-H₂O	-0.54
KCl-H₂O	-0.45
NaCl-ODA⁺	-0.23

Electronic Structure and Bonding Analysis

Molecular Dynamics (MD) Simulations of KCl Systems

Molecular Dynamics (MD) simulations provide a computational microscope to observe the time evolution of molecular systems. By solving Newton's equations of motion for a collection of atoms and molecules, MD can reveal dynamic processes and mechanisms that are difficult to probe experimentally. researchgate.net

MD simulations are extensively used to study the behavior of KCl in water, providing detailed insights into ion hydration, transport, and diffusion. researchgate.net In these simulations, ions and water molecules are modeled using force fields that approximate the intermolecular potentials. Key transport properties, such as the self-diffusion coefficients of K⁺, Cl⁻, and water molecules, can be calculated from the trajectories by analyzing their mean square displacements over time. researchgate.net

A consistent finding from these simulations is that the mobility of both ions and water molecules is strongly dependent on the salt concentration. As the concentration of KCl increases, the self-diffusion coefficients for K⁺, Cl⁻, and water all decrease. researchgate.net This is accompanied by an increase in the orientational relaxation times of water molecules and the residence times of water molecules in the hydration shells of the ions, indicating slower dynamics in more concentrated solutions. researchgate.net Advanced simulation techniques, such as the Green-Kubo method, have been employed to compute the full matrix of diffusion coefficients in concentrated solutions, providing data essential for understanding multicomponent transport phenomena. acs.org

Effect of KCl Concentration on Ion and Water Self-Diffusion Coefficients (Qualitative)

Property	Effect of Increasing KCl Concentration
K⁺ Self-Diffusion Coefficient	Decreases researchgate.net
Cl⁻ Self-Diffusion Coefficient	Decreases researchgate.net
Water Self-Diffusion Coefficient	Decreases researchgate.net
Water Orientational Relaxation Time	Increases researchgate.net

Beyond its role as a background electrolyte, MD simulations have been used to investigate the direct effects of KCl concentration on protein structure, dynamics, and folding. A notable study focused on Apolipoprotein A1, a protein involved in lipid metabolism, examining its conformational changes in KCl solutions of varying concentrations (from 0.5 M to 1.8 M). utc.edu By tracking metrics such as the root-mean-square deviation (RMSD) and radius of gyration over simulation times ranging from nanoseconds to tens of nanoseconds, researchers can determine how the salt influences the protein's folded or unfolded states. utc.edu Such studies are crucial for understanding how the ionic environment modulates protein stability and function at a molecular level. mdpi.comacs.org

Example of MD Simulation Parameters for Protein-KCl Studies utc.edu

System	KCl Concentrations Simulated	Simulation Time Range
Apolipoprotein A1	0.5 M, 0.6 M, 1.0 M, 1.7 M, 1.8 M	1 ns - 25 ns

Ion Transport and Diffusion Mechanisms in Aqueous Solutions

Thermodynamic Modeling of KCl Phase Behavior

Thermodynamic modeling is essential for predicting the phase behavior of KCl under various conditions of temperature, pressure, and composition. These models are vital for industrial applications, including the design of separation processes, the development of molten salt technologies, and geological studies. researchgate.net

The CALPHAD (CALculation of PHAse Diagrams) approach is a powerful method used to model the thermodynamic properties of multicomponent systems. osti.govosti.govinl.gov By combining experimental data with thermodynamic models for the Gibbs energy of each phase, CALPHAD can be used to calculate stable phase diagrams. This method has been applied to binary systems like K-KCl osti.gov and multicomponent systems such as KCl-LiCl-NaCl, which are relevant as electrolytes in pyroprocessing of used nuclear fuels. osti.gov

In parallel, MD simulations and free energy calculations have been used to determine the phase diagram of pure KCl from first principles. aip.org By employing different rigid-ion interaction models, such as the Born-Mayer-Huggins (BMH) or Michielsen-Woerlee-Graaf (MWG) potentials, researchers can simulate the coexistence of solid, liquid, and gas phases. These studies calculate critical and triple point properties. While these models can reproduce some features of the experimental phase diagram, they often show discrepancies, such as underestimating the critical temperature, highlighting areas for further refinement of the underlying interaction potentials. aip.org

Comparison of Critical Point Properties for KCl from Simulation and Experiment aip.org

Property	BMH Model	MWG Model	Experimental
Critical Temperature (K)	2291	2238	2550 ± 50
Critical Density (kg/m³)	208	187	210 ± 20
Critical Pressure (MPa)	13.7	11.2	16.2 ± 1.0

Prediction of High-Pressure and High-Temperature Phases

Theoretical and computational studies have been instrumental in predicting the behavior of this compound under extreme conditions of high pressure and high temperature. These investigations are crucial for fields such as geophysics and materials science.

At ambient conditions, KCl exists in the rocksalt (B1) structure. As pressure increases, it undergoes a phase transition to the cesium chloride (B2) structure at approximately 2 GPa. arxiv.org Further increases in pressure are predicted to lead to other, more complex phases. For instance, a new phase of KCl with an I4₁/amd space group is predicted to be stable above 201 GPa. arxiv.org

The melting curve of KCl has been a subject of significant research. Experimental and computational data show that the melting point of KCl increases steeply with pressure. mdpi.com Between 1 bar and approximately 9 GPa, the melting point rises at an average rate of about 150 K/GPa. mdpi.com A Simon's melting equation has been proposed for KCl in the B2 structure between 1.8 and 50 GPa. mdpi.com The high-pressure, high-temperature equation of state for KCl has been determined up to 167 GPa and 2400 K, making it a useful pressure standard for high-temperature x-ray diffraction experiments. osti.gov

Ab initio molecular dynamics simulations have been used to calculate the pressure-volume-temperature (P-V-T) properties of B2 KCl up to 7000 K. aps.orgresearchgate.net These simulations show that the thermal pressure behaves linearly with temperature and remains relatively low under high compression. aps.orgresearchgate.net

Quantum-mechanical simulations have also predicted the formation of several novel, thermodynamically stable compounds in the K-Cl system at high pressures. These include chlorine-rich metallic phases like KCl₇ and K₃Cl₅, as well as layered structures with two-dimensional electronic conductivity. arxiv.org The existence of these exotic compounds suggests a much richer chemistry for the K-Cl system under pressure than previously thought.

Predicted High-Pressure Phases of KCl

Pressure Range	Predicted Stable Phase/Compound
> 2 GPa	B2 (Cesium chloride structure)
> 201 GPa	I4₁/amd-KCl
> 149 GPa	K₃Cl
> 56 GPa	K₂Cl
> 100 GPa	K₅Cl₄
Data sourced from arxiv.org

Kinetic Modeling of KCl-Related Processes

Reaction Pathways and Catalytic Effects

Kinetic modeling plays a crucial role in understanding the reaction pathways and catalytic effects of this compound in various chemical processes, particularly in combustion and gasification.

In the context of selective catalytic reduction (SCR) of NO with NH₃, KCl can have a poisoning effect on catalysts. It can react with surface groups on activated carbon supports, leading to a decrease in the adsorption of NH₃ and NO. researchgate.net Furthermore, KCl can reduce the number of oxygen vacancies and chemisorbed oxygen on the catalyst surface. researchgate.net

Conversely, KCl can act as a catalyst in other reactions. For instance, in the gasification of coal char, KCl has a significant promoting effect. mdpi.com It lowers the required temperature for the gasification reaction and increases the gasification rate. mdpi.com The catalytic effect becomes more pronounced with increasing KCl concentration. mdpi.com Isotopic studies have suggested that the catalytic gasification of CO₂ in the presence of potassium proceeds through a molecular CO₂ adsorption pathway, whereas the non-catalyzed reaction follows a dissociative adsorption pathway. researchgate.netacs.org

The sulfation of KCl is another important process, particularly in biomass combustion. A detailed chemical kinetic model has been developed to describe the gas-phase sulfation of KCl. dtu.dk The rate-limiting step in the absence of combustibles is the oxidation of potassium sulfite (B76179) to potassium sulfate. dtu.dk The presence of combustibles like CO can facilitate the formation of a radical pool that strongly promotes the sulfation process. dtu.dk

Kinetic models have also been developed to study the corrosion behavior of metals in the presence of KCl and other species at high temperatures. These models, which rely on detailed interactions between gaseous potassium, radicals, and the metal surface, can predict corrosion rates and identify key reaction pathways leading to corrosion. researchgate.net For example, in the corrosion of iron, increasing KCl concentration accelerates the corrosion rate. researchgate.net

Controlled Release and Transport Kinetics

The controlled release and transport kinetics of this compound are of significant interest in pharmaceutical and agricultural applications.

In pharmaceutical formulations, KCl is often formulated into controlled-release tablets to treat potassium deficiency while minimizing side effects. google.com These tablets are designed to release potassium over an extended period. The release kinetics can be described by models that consider the dispersion of the tablet into granules upon contact with fluids, followed by the extended release of potassium from these granules. google.com The release profile is typically characterized by the percentage of potassium released at specific time points. For example, a controlled-release tablet might release not more than 40% in one hour, 60-75% in four hours, and not less than 80% in eight hours. google.com

The transport kinetics of potassium ions are also important in food processing. For instance, during the leaching of potassium from potatoes, the diffusion of potassium can be modeled using Fick's second law of diffusion. nih.gov The effective diffusion coefficient of potassium in potatoes has been found to be in the range of 0.02–7.33 × 10⁻⁹ m²/s over a temperature range of 20–80°C. nih.gov This indicates that the diffusion predominantly occurs through the liquid medium within the potato. nih.gov

In agricultural applications, controlled-release KCl fertilizers are used to improve potassium use efficiency and crop yield. researchgate.net The release of potassium from these fertilizers can be modeled to understand the release pattern, which often follows a trend of slow release, followed by a faster release, and finally stabilization. researchgate.net The kinetics of nitrogen release from coated fertilizers, a related application, have been shown to follow non-Fickian diffusion or Case-II transport depending on the formulation. researchgate.net

The study of potassium excretion kinetics from the human body after oral supplementation provides another example of transport kinetics. The absorption of potassium from a solution is almost instantaneous, while slow-release formulations exhibit first-order absorption kinetics. nih.gov The elimination of potassium from the body can be biphasic, reflecting the body's homeostatic mechanisms. nih.gov

Controlled Release Profile of a KCl Tablet

Time (hours)	Percentage of Potassium Released
1	Not more than 40%
4	60% to 75%
8	Not less than 80%
Data sourced from google.com

Potassium Chloride in Advanced Materials Science and Engineering

Role of KCl in Functional Material Synthesis

The synthesis of advanced materials with controlled structures and functionalities often relies on innovative and cost-effective methodologies. Potassium chloride has become a key enabler in this domain, primarily serving as a templating agent and a crucial component in electrochemical processes.

This compound is widely employed as a templating agent in the synthesis of porous materials, particularly porous carbons, due to its low cost, stability, ease of removal, and environmentally friendly nature. rsc.orgrsc.org The salt-templating method involves mixing a carbon precursor with KCl, followed by high-temperature carbonization and subsequent removal of the salt template by washing with water. csic.es

The mechanism of templating can vary depending on the temperature. At temperatures below its melting point (770 °C), solid KCl particles act as a hard template, creating macropores and mesopores. rsc.org When the temperature exceeds its melting point, liquid KCl acts as a solvent and a medium for creating micropores. rsc.org For instance, in one study, KCl was used as a mixed-phase template where its retention as a solid up to 760 °C facilitated macropore and mesopore formation, while its transition to a liquid state at 800 °C promoted micropore development. rsc.org This dual role allows for the creation of hierarchical porous structures, which are beneficial for applications requiring high surface area and efficient mass transport. rsc.org

The use of KCl as a template, often in conjunction with an activating agent like potassium carbonate (K₂CO₃) or potassium hydroxide (B78521) (KOH), significantly enhances the porosity of the resulting materials. csic.esresearchgate.netrsc.org Research has shown that this method can produce porous carbons with very high specific surface areas (SSA), ranging from 960 m²/g to over 3400 m²/g, and large pore volumes. researchgate.netrsc.orgmdpi.com For example, hierarchically porous carbons prepared from 2-hydroxyethyl cellulose (B213188) using KCl-assisted carbonization achieved an SSA of up to 1095.74 m² g⁻¹ and a pore volume of 1.23 cm³ g⁻¹. researchgate.net In another study, a KCl-assisted KOH activation of Moringa oleifera branches yielded porous carbons with an SSA between 2314 and 3470 m² g⁻¹. rsc.org

The salt-templating strategy is not limited to porous carbons. It has also been applied to synthesize other 2D materials, such as transition metal oxides and phosphides, where the salt crystal structure guides the growth of the nanomaterial. rsc.org

Table 1: Properties of Porous Carbons Synthesized Using KCl Templating This table is interactive. You can sort and filter the data.

Carbon Precursor	Co-reagent(s)	Synthesis Temperature (°C)	Specific Surface Area (m²/g)	Pore Volume (cm³/g)	Key Finding	Reference(s)
FeNi-TPTZ complex	Melamine	800	570	-	KCl acts as a mixed solid-liquid template creating hierarchical pores.	rsc.org
Potassium chloroacetate	None (self-templating)	-	1410-1886	-	Generated KCl acts as both template and etchant.	nih.gov
Chitosan	Montmorillonite, KOH	-	1772	-	Dual hard-template and salt-template approach.	rsc.org
2-hydroxyethyl cellulose	Ice	-	1095.74	1.23	KCl-assisted carbonization increases SSA and pore volume.	researchgate.net
Glucose	K₂CO₃	800-850	2250-2750	-	Salt template-assisted chemical activation yields high porosity.	csic.es

In the field of electrochemistry, this compound is a common supporting electrolyte, but its role extends beyond simply increasing the conductivity of the solution. researchgate.netquora.com It actively influences the electrochemical deposition of nanomaterials, affecting their morphology, growth rate, and crystalline structure. researchgate.net

During the electrodeposition of zinc oxide (ZnO), for example, the concentration of KCl in the electrolyte has a significant impact on the final product. researchgate.net An increase in KCl concentration can decrease the reduction rate of oxygen, which in turn increases the deposition efficiency of ZnO from around 3% to over 40%. researchgate.net This change primarily enhances the longitudinal growth rate of ZnO nanowires. researchgate.net However, very high KCl concentrations (>1 M) can also promote lateral growth, leading to larger nanowire diameters. researchgate.net The morphology can also be altered, with low KCl concentrations yielding thin films and higher concentrations (0.05M-0.2M) producing platelet-like structures composed of a mixture of ZnO and zinc hydroxide chloride hydrate. researchgate.net These effects are often attributed to the adsorption of chloride ions (Cl⁻) onto the cathode surface, which can influence growth kinetics. researchgate.net

Similarly, KCl is used in the electrodeposition of other nanomaterials, including metals like silver, palladium, and rhodium. nih.govdcu.iearxiv.org In the electrodeposition of silver, KCl in the electrolyte can be the source of chloride ions that react with a silver anode to form AgCl, which then dissolves to provide the silver ions for deposition on the cathode. arxiv.org In the deposition of palladium nanoparticles, KCl is used as part of the electrolyte system to control the structure of the deposited material. rsc.org In these processes, KCl, along with other electrochemical parameters, provides a means to tune the size, shape, and properties of the resulting nanostructures. nih.govfrontiersin.org

Templating Agent for Porous Carbons and Other Materials

KCl in Energy Storage and Conversion Technologies

The demand for efficient and safe energy storage and conversion systems has driven research into new materials and electrolytes. This compound plays a vital role in this area, particularly in electrolytes for batteries and supercapacitors and as a component in high-temperature thermal energy storage systems.

Aqueous electrolytes are often favored for supercapacitors due to their safety and high conductivity. researchgate.netresearchgate.net Neutral aqueous electrolytes, such as this compound solutions, are particularly attractive because they can offer a wider stable voltage window compared to acidic or alkaline electrolytes, which is due to a higher overpotential for hydrogen and oxygen evolution. researchgate.netresearchgate.net Hybrid supercapacitors using manganese oxide cathodes and activated carbon anodes have demonstrated an extended operating voltage of 2.0 V in a neutral KCl aqueous electrolyte. researchgate.net

The choice of cation in the electrolyte significantly affects supercapacitor performance. A rising trend in capacitance has been observed corresponding to increasing cationic mobility (Li⁺ < Na⁺ < K⁺ < H⁺), with KCl-based electrolytes showing good performance. rsc.org However, the larger size of the potassium ion can impact long-term cycling stability compared to smaller cations. rsc.org In a study preparing a rolled supercapacitor with carbon-sheet electrodes, a 1 M KCl solution was used as the electrolyte. scientific.net

Beyond supercapacitors, KCl is a key component in the development of rechargeable potassium-ion batteries, which are considered a promising alternative to lithium-ion batteries due to the abundance and low cost of potassium. pnas.org To address the safety concerns associated with the high reactivity of potassium metal, nonflammable ionic liquid electrolytes have been developed. One such electrolyte, comprising 1-ethyl-3-methylimidazolium (B1214524) chloride/AlCl₃/KCl/potassium bis(fluorosulfonyl)imide, exhibited high ionic conductivity (13.1 mS cm⁻¹) and enabled a high-performance potassium metal battery with excellent cycling stability over 820 cycles. pnas.org In aqueous organic-iodine batteries, a saturated KCl electrolyte facilitates the fast and reversible conversion of iodine species, leading to long cycle life and high power delivery. nih.gov

Concentrated solar power (CSP) plants require materials that can efficiently store thermal energy at high temperatures. mdpi.com Molten chloride salts are leading candidates for next-generation thermal energy storage (TES) and heat transfer fluids (HTFs) due to their high thermal stability (above 800°C), good thermophysical properties, and low cost. frontiersin.orgresearchgate.net this compound is a fundamental component of many of these molten salt mixtures.

Eutectic mixtures of KCl with other chlorides, such as magnesium chloride (MgCl₂) and sodium chloride (NaCl), are extensively studied to lower the melting point and optimize properties for TES applications. frontiersin.orgasme.org The binary eutectic mixture of MgCl₂–KCl (32–68 mol%) has a melting point of around 424-430°C and can be used at temperatures up to 800°C. asme.org The ternary MgCl₂–KCl–NaCl system is also highly promising, with a low material cost (<$0.35/kg) and a minimum operating temperature of around 420°C, making it suitable for next-generation CSP plants designed for higher efficiency. frontiersin.orgdlr.de Other combinations, such as LiCl-KCl-CaCl₂, are also being explored to broaden the working temperature range and improve energy storage density. researchgate.netherts.ac.uk The addition of small amounts of KCl to other salts, like potassium nitrate (B79036) (KNO₃), can be used to fine-tune the melting point for specific temperature applications, although it may slightly decrease the heat of fusion. nrel.gov

Table 2: Thermophysical Properties of KCl-Containing Molten Salts for Thermal Storage This table is interactive. You can sort and filter the data.

Salt System	Composition (mol %)	Melting Point (°C)	Operating Temperature (°C)	Key Feature	Reference(s)
MgCl₂–KCl	32% MgCl₂, 68% KCl	~424	Up to 800	High boiling point and thermal stability.	asme.org
MgCl₂–KCl–NaCl	50% MgCl₂, 18% KCl, 32% NaCl	~390	420 - 800	Low cost and enables high power cycle efficiency.	frontiersin.orgdlr.de
KNO₃-KCl	95.5 wt% KNO₃, 4.5 wt% KCl	~320	>380	Defined eutectic behavior with no supercooling.	nrel.gov
LiCl-KCl-CaCl₂	37.85-53.38-8.77 (mass %)	~341	Up to 650	Designed to broaden working temperature range.	herts.ac.uk

Electrolytes in Batteries and Supercapacitors

Impact of KCl on Material Properties and Performance

The inclusion of this compound during material synthesis or as a component in a device has a profound impact on the final properties and performance. Its influence is highly dependent on the specific role it plays in the system.

As a templating agent , KCl directly engineers the physical structure of materials.

Porosity and Surface Area: By acting as a removable scaffold, KCl creates interconnected pore networks. The phase of KCl (solid or liquid) during carbonization determines the pore size distribution (micropores, mesopores, and macropores), while the amount of KCl used influences the total specific surface area and pore volume. rsc.orgresearchgate.net This tailored porosity is critical for applications in catalysis and energy storage, where high surface area and efficient diffusion pathways are paramount. rsc.orgrsc.org

As a component in an electrolyte , KCl affects the electrochemical characteristics of energy storage devices.

Capacitance and Stability: The mobility of the K⁺ ion influences the charge storage capacity (capacitance) of supercapacitors. rsc.org In potassium-ion batteries, KCl is integral to specialized ionic liquid electrolytes that form a stable solid-electrolyte interphase, enhancing safety and long-term cycling performance. pnas.org

In high-temperature thermal storage , KCl is a critical ingredient for tuning the thermophysical properties of molten salts.

Melting Point and Operating Range: The concentration of KCl in a multi-component chloride salt mixture is a key factor in determining the eutectic composition and, therefore, the minimum melting temperature of the fluid. frontiersin.org This allows for the design of thermal storage systems that can operate efficiently within a specific temperature range required by power cycles. asme.orgdlr.de

Table 3: Summary of KCl's Impact on Material Properties and Performance

Application Area	Role of KCl	Impact on Properties/Performance
Material Synthesis	Templating Agent	Creates hierarchical porosity; increases specific surface area and pore volume. rsc.orgresearchgate.netrsc.org
	Electrolyte Component (Electrodeposition)	Influences morphology, growth rate, and crystal structure of deposited nanomaterials. researchgate.net
Energy Storage	Electrolyte (Supercapacitors)	Increases ionic conductivity; widens stable voltage window; affects capacitance. researchgate.netresearchgate.netrsc.org
	Electrolyte (Batteries)	Enables high-performance, safe potassium-ion batteries; facilitates reversible redox reactions. pnas.orgnih.gov

| Thermal Storage | Molten Salt Component | Lowers the melting point of eutectic mixtures; defines the operating temperature range. frontiersin.orgasme.org |

Influence on Rheological Properties of Colloidal Systems

This compound (KCl) plays a significant role in modifying the rheological properties of various colloidal systems. Its influence stems from its nature as an electrolyte, which alters the interactions between dispersed particles, thereby affecting the flow behavior (viscosity), stability, and structure of the system. The effects of KCl are particularly relevant in industries such as food processing and drilling operations.

In drilling muds, particularly water-based systems, the introduction of KCl significantly alters rheological parameters. Studies on treated bentonite (B74815) and Ca²⁺ based polymer muds show that increasing KCl concentration generally leads to an increase in mud weight and gel strength. researchgate.net However, for Ca²⁺ polymer mud, parameters such as plastic viscosity, yield point, and apparent viscosity were observed to decrease as salinity from KCl increased. researchgate.net For treated bentonite mud, these same parameters showed an initial reduction at lower KCl concentrations (0-2%) followed by an increase at higher concentrations (5%-10%). researchgate.net This behavior highlights the complex interactions between the salt ions, polymer chains, and clay particles that constitute the colloidal dispersion.

In the context of food science, KCl is investigated as a substitute for sodium chloride (NaCl) to reduce sodium content in products like dough and liquid eggs. In wheat flour dough, both KCl and NaCl have been shown to have a similar positive effect on dough stability, energy, and extensibility. mdpi.com The addition of these chloride salts tends to increase dough viscosity upon heating. mdpi.com Specifically, the incorporation of KCl can delay the starch gelatinization process by decreasing water activity and increasing the energy required for physical and chemical reactions involving water. mdpi.com

Research on liquid whole egg (LWE) demonstrates that KCl can effectively delay thermal aggregation. nih.gov The addition of KCl improves solubility, reduces turbidity, and positively influences rheological parameters like apparent viscosity and consistency coefficient. nih.gov An optimal addition of 2% KCl was found to be more effective than NaCl in preventing thermal aggregation, raising the protein thermal coagulation temperature. nih.gov

The table below summarizes the observed effects of this compound on the rheological properties of different colloidal systems.

Colloidal System	KCl Concentration	Observed Rheological Effect	Reference
Ca²⁺ Based Polymer Drilling Mud	Increasing	Decrease in Plastic Viscosity, Yield Point, and Apparent Viscosity. Increase in Mud Weight and Gel-Strength.	researchgate.net
Treated Bentonite Drilling Mud	0-2%	Reduction in Plastic Viscosity, Yield Point, and Apparent Viscosity.	researchgate.net
Treated Bentonite Drilling Mud	5-10%	Increase in Plastic Viscosity, Yield Point, and Apparent Viscosity.	researchgate.net
Liquid Whole Egg	2%	Improved solubility, reduced turbidity, increased apparent viscosity. Delayed thermal aggregation.	nih.gov
Wheat Flour Dough	0.37 g/100 g	Increased dough stability, energy, and extensibility. Increased viscosity during heating.	mdpi.com

Modification of Surface Acoustic Wave Resonators

This compound solutions are instrumental in the characterization and modification of Surface Acoustic Wave (SAW) resonators, particularly for biosensing applications. A significant challenge in using SAW devices in liquid environments is the interference caused by the electrical properties of the sample solution, such as its conductivity. mdpi.com Aqueous KCl solutions, with their well-defined conductivities at various concentrations, serve as a standard medium to test the efficacy of shielding mechanisms on SAW resonators. mdpi.comresearchgate.net

Research has focused on developing a layered setup to insulate the resonator's sensing surface from these electrical interferences. mdpi.com This typically involves coating the SAW resonator, which is often made of a piezoelectric substrate like LiTaO₃, with an insulating polymer layer (e.g., Parylene C) and a conductive gold layer. mdpi.comresearchgate.net This setup is designed to eliminate the electrical impact on the SAW resonator's signal response, thereby isolating the effects of mass loading, viscosity, and density changes in the liquid sample. mdpi.comresearchgate.net

Experiments using KCl solutions with concentrations up to 3 mol/L (corresponding to conductivities up to 308 mS/cm) have demonstrated the effectiveness of this shielding. mdpi.comresearchgate.net On an uncoated SAW resonator, the frequency response is dominated by the high conductivity of the KCl solution. However, with the application of a polymer and gold layer, this electrical interference is completely reduced. mdpi.com This allows for the detection of much smaller signals that arise from changes in the physical properties (viscosity and density) of the KCl solutions themselves. mdpi.comresearchgate.net This modification is crucial for enabling the use of SAW resonators in complex biological fluids, where precise measurements are required without electrical interference. researchgate.net

The data below illustrates the frequency response of SAW resonators with different coatings to varying concentrations of this compound.

Coating on SAW Resonator	KCl Concentration (mol/L)	Relative Frequency Change (Δf)	Reference
No Coating	0.001 - 3	Large negative shift, dominated by conductivity	mdpi.com
Thin Polymer Layer (100 nm Parylene C)	0.001 - 3	Significant negative shift, conductivity effect still present	mdpi.com
Love Wave Guiding Layer (810 nm Parylene C)	0.001 - 3	Reduced negative shift compared to thin layer	mdpi.com
Love Wave Guiding Layer + Gold Film	0.001 - 3	Minimal frequency shift, electrical impact eliminated, small changes due to viscosity/density visible	mdpi.com

Corrosion and Degradation Studies in KCl Environments

This compound is a significant contributor to high-temperature corrosion, particularly in environments such as biomass and waste-to-energy boilers. The presence of KCl, even in small amounts, can dramatically accelerate the degradation of structural alloys compared to KCl-free environments. researchgate.net The corrosion mechanism often involves the breakdown of protective oxide scales and the formation of volatile metal chlorides.

Studies on various commercial alloys at elevated temperatures (e.g., 600-700°C) reveal that KCl-induced corrosion leads to the selective dissolution of key alloying elements. researchgate.netmdpi.com For instance, in stainless steels and nickel-based alloys, chromium (Cr) is particularly susceptible to depletion. mdpi.comfrontiersin.org The corrosion process can manifest as intergranular corrosion, pitting, and the formation of complex, layered corrosion products. researchgate.netmdpi.com For example, in tests on 316L stainless steel immersed in molten NaCl-KCl salt at 700°C, intergranular corrosion was the predominant mechanism, driven by the selective dissolution of chromium, along with smaller amounts of iron (Fe) and nickel (Ni). mdpi.com

The performance of alloys in KCl environments is highly dependent on their composition. Research on alloys like FeCrAlY, Kanthal APM, and Nimonic 80A showed that aluminum content did not necessarily lead to the formation of a protective alumina (B75360) layer in the presence of KCl at 600°C. researchgate.net However, alloy HR160, which contains silicon, exhibited better performance due to the formation of a protective potassium-chromium-silicon-oxygen layer. researchgate.net In molten LiCl-KCl salts, the addition of other chlorides like EuCl₃ can further exacerbate corrosion, causing severe dissolution of Ni, Fe, and Cr from alloys like Haynes C276 and Inconel 600. frontiersin.org

The electrochemical degradation of pollutants is also studied in KCl medium. The presence of chloride ions can alter the degradation pathways of organic compounds compared to sulfate-based electrolytes, highlighting the role of the electrochemical environment in degradation processes. eeer.org

The table below presents findings from corrosion studies on various alloys in KCl-containing environments.

Alloy	Environment	Temperature	Duration	Observed Corrosion Effects	Reference
316L Stainless Steel	Molten NaCl-KCl	700°C	25 - 400 h	Weight loss increased over time; corrosion rate peaked at 200 h (93.45 μm/year) then decreased. Primary mechanism: intergranular corrosion via Cr depletion.	mdpi.com
Nimonic 80A, 153MA, HR160, FeCrAlY, Kanthal APM	KCl powder in N₂/O₂/H₂O gas	600°C	168 h	Significant corrosion compared to KCl-free tests. HR160 showed best performance due to a protective Si-containing layer.	researchgate.net
Haynes C276, Inconel 600, Incoloy 800, 316L SS	Molten LiCl-KCl-EuCl₃	500°C	-	Severe dissolution of Ni, Fe, and Cr. Intergranular dissolution and cracking.	frontiersin.org
Silica-based Optical Fibers	Molten MgCl₂-NaCl-KCl	High Temperature	-	Exhibited good performance and material compatibility.	lunainc.com

Potassium Chloride in Advanced Biological and Biochemical Research

Electrophysiological Studies and Membrane Potentials

In the field of electrophysiology, potassium chloride is a cornerstone reagent, primarily due to the physiological relevance of potassium ions (K+) in establishing and modulating the membrane potential of excitable cells like neurons.

Neuronal Depolarization Mechanisms

Elevated extracellular this compound is a widely utilized and effective method for inducing membrane depolarization in cultured neurons. researchgate.netoup.comnih.govnih.gov This technique is instrumental in studies aimed at understanding the downstream consequences of neuronal excitation, such as calcium influx through voltage-sensitive calcium channels, activity-regulated signaling pathways, and subsequent transcriptional events. researchgate.netoup.comnih.govnih.gov The underlying principle of this method is based on the Goldman-Hodgkin-Katz equation, which describes the relationship between the cell membrane potential and the concentrations of various ions across the membrane. At rest, neurons maintain a high intracellular concentration of K+ and a low extracellular concentration. nih.gov When the extracellular KCl concentration is artificially increased, the concentration gradient for K+ across the membrane is reduced. This decrease in the gradient lessens the outward flow of positive charge carried by K+ ions, leading to a less negative, or depolarized, membrane potential. nih.gov

Researchers have employed a wide range of KCl concentrations, from as low as 3 mM to as high as 150 mM, and for durations varying from seconds to days, to investigate different aspects of neuronal function. researchgate.netoup.comnih.gov For instance, a concentration of 50 mM KCl has been shown to be sufficient to depolarize the neuronal membrane to approximately -30mV, a level that can trigger robust gene expression. oup.comnih.gov While this method induces a global depolarization of the neuron, which differs from the localized depolarization that occurs at a synapse, it provides a powerful tool to study the molecular machinery that responds to changes in neuronal activity. oup.com It is important to note that while lower concentrations of KCl can induce neuronal spiking, concentrations of 10 mM or higher can lead to a complete cessation of spontaneous neuronal activity, likely due to the inactivation of voltage-gated channels. oup.com

Experimental Parameter	Range of Values/Conditions	Key Outcomes Investigated
KCl Concentration	3 mM - 150 mM researchgate.netoup.comnih.gov	Neuronal depolarization, calcium influx, gene expression researchgate.netoup.comnih.gov
Treatment Duration	Seconds - Days researchgate.netoup.comnih.gov	Short-term signaling events, long-term transcriptional changes researchgate.netoup.com
Effect on Spiking	Spiking at ~5 mM, arrest at ≥10 mM oup.com	Activation or inactivation of neuronal firing oup.com

Ion Channel Function and Modulation

This compound is fundamental to the study of ion channel function and modulation, not only as a means to alter membrane potential but also as a key component of the solutions used in electrophysiological recordings. oup.com In patch-clamp electrophysiology, intracellular solutions are typically potassium-based to mimic the high intracellular K+ concentration of neurons. oup.com KCl is often the potassium salt of choice because it helps to minimize the liquid-liquid junction potential that can arise at the tip of the recording micropipette. oup.com

However, the use of high-chloride intracellular solutions with KCl can have significant consequences for the study of certain ion channels. For example, it can cause GABA-A receptor-mediated inhibitory synaptic currents to become depolarizing rather than hyperpolarizing. oup.com This highlights the critical importance of considering the specific experimental question when choosing the ionic composition of recording solutions.

The modulation of ion channels by this compound is a key area of research. Changes in extracellular K+ concentration directly impact the driving force for K+ ions through potassium channels, which are the most widely distributed type of ion channel and play a crucial role in setting the resting membrane potential and shaping action potentials. researchgate.net The activity of these channels is regulated by various factors, and their malfunction can lead to serious diseases. researchgate.net Furthermore, studies have shown that extracellular K+ can regulate the chloride reversal potential (ECl), a critical factor for inhibitory GABAergic synaptic transmission. nih.gov Culturing hippocampal neurons in high-KCl conditions has been found to lead to a depolarization of ECl, suggesting that the ionic environment can have profound effects on the biophysical properties of neurons. nih.gov The interaction of KCl with various ion channels, including voltage-gated and ligand-gated channels, is a complex process that is fundamental to neuronal signaling and is an active area of investigation. researchgate.netacs.org

Protein Dynamics and Stability in KCl Solutions

The ionic environment plays a crucial role in determining the structure, stability, and function of proteins. This compound is frequently used in biochemical and biophysical studies to probe these properties.

Protein Conformation and Aggregation Studies

The concentration of this compound in a solution can significantly influence the conformation and aggregation state of proteins. Molecular dynamics simulations of Apolipoprotein A1 (APOA1) have shown that while a this compound environment can stabilize the protein, it may not promote folding in the same way as other salts. oup.com This suggests that the specific ions present can have distinct effects on the intricate process of protein folding.

Studies on the tumor suppressor protein p53 have revealed a complex interplay between KCl concentration and protein aggregation. In one study, KCl was found to inhibit the formation of amorphous aggregates of a p53 mutant while promoting the formation of amyloid aggregates. oup.com This differential effect highlights the ability of KCl to modulate the aggregation pathway of proteins, which is of significant interest in the study of diseases associated with protein misfolding and aggregation. Furthermore, the presence of KCl was shown to suppress the structural transition and loss of DNA-binding function of p53, indicating that the ionic environment can protect against the functional inactivation that often accompanies aggregation. oup.com

Research on paramyosin, a muscle protein, has demonstrated that increasing KCl concentration can induce a conformational change from α-helices to β-sheets. nih.gov This change in secondary structure was associated with an enhancement of attractive intermolecular interactions, leading to the formation of dimers and larger aggregates. nih.govrockland.com

Protein	Effect of KCl	Experimental Technique
Apolipoprotein A1 (APOA1)	Stabilizes the protein but does not induce folding. oup.com	Molecular Dynamics (MD) Simulations
p53 (mutant)	Inhibits amorphous aggregation, promotes amyloid aggregation. oup.com	Fluorescence Spectroscopy
Paramyosin	Induces conformational change from α-helix to β-sheet, promotes aggregation. nih.gov	Light Scattering, Diffusing Wave Spectroscopy

Enzyme Activity and Regulation in KCl Environments

This compound can act as both an activator and an inhibitor of enzyme activity, and its effects are often concentration-dependent and specific to the enzyme . For example, homoisocitrate dehydrogenase from Saccharomyces cerevisiae is activated by potassium ions. biomol.com In the presence of KCl, the enzyme's affinity for its substrate, NAD, is significantly increased. biomol.com However, at high concentrations, the chloride ion can act as an inhibitor by competing with the substrate MgHIc. biomol.com

In another study, the effects of 300 mM KCl on a range of metabolic enzymes from toad, frog, and rat liver and muscle were investigated. wikipedia.org High KCl concentrations inhibited a number of enzymes in the liver of all three species. wikipedia.org In contrast, in toad muscle, KCl primarily activated the enzymes it affected. wikipedia.org These findings underscore the species- and tissue-specific nature of the effects of ionic environments on enzyme function.

The activity of PGA synthase is also modulated by KCl. The enzyme's activity was enhanced by the addition of 17 or 33 mM KCl, but was reduced at higher concentrations. researchgate.net Furthermore, studies on plants have shown that the application of KCl can influence the activity of antioxidant enzymes in response to environmental stress. researchgate.netfrontiersin.org

Nucleic Acid Interactions with Proteins in KCl Media

This compound is a standard component in buffers used for a wide variety of assays that investigate the interactions between proteins and nucleic acids. The concentration of KCl can have a profound impact on the affinity and specificity of these interactions, which are fundamental to processes such as transcription, DNA replication, and RNA processing.

Chloride ions are known to be inhibitors of many protein-nucleic acid interactions. oup.com This inhibitory effect is thought to arise from the displacement of anions and water molecules from the interacting surfaces during complex formation. oup.com Consequently, replacing this compound with potassium glutamate (B1630785) in in vitro assays has been shown to dramatically enhance protein-DNA interactions, including the binding of RNA polymerase to promoters and the activity of restriction enzymes. nih.gov This substitution also leads to increased stability of RNA in splicing reactions, likely due to enhanced binding of proteins to the RNA. oup.com

The salt concentration is a critical parameter in studies of transcription factor binding to DNA. For the transcription factor NF-κB p50, the highest binding affinity to its specific DNA sequence was observed at 75 mM KCl. oup.com However, at this concentration, there was also significant binding to non-specific DNA. oup.com At a higher concentration of 125 mM KCl, the specific binding was slightly weaker, but non-specific binding was undetectable, suggesting that the ionic environment plays a key role in ensuring the specificity of transcription factor binding in vivo. oup.com Low intracellular potassium concentrations have been shown to selectively affect the DNA binding activity of various transcription factors, promoting the binding of pro-apoptotic factors like p53 and Forkhead, while inhibiting the binding of anti-apoptotic factors like CREB. nih.gov

In the context of RNA-protein interactions, this compound has been shown to stimulate the translation of foot-and-mouth disease virus (FMDV) RNA by promoting the binding of ribosomes to the viral internal ribosome entry site (IRES) at concentrations up to 150 mM. nih.gov This indicates that the viral translation machinery is well-adapted to the high salt conditions that can occur during infection. nih.gov Studies on the single-stranded DNA-binding protein gp32 have demonstrated that the stability of the protein-DNA complex is greater in 0.5 M KCl than in 2 M KCl, highlighting the influence of salt concentration on the stability of these interactions. rsc.org

This compound is also a key component of buffers used in Chromatin Immunoprecipitation (ChIP) assays, a technique used to identify the DNA sequences that a particular protein binds to in vivo. researchgate.netrockland.combiomol.comrockland.com The concentration of KCl in the various wash buffers is critical for reducing non-specific interactions and ensuring the specific pull-down of the protein-DNA complex of interest.

Research Area	Effect of KCl Concentration	Key Findings
In Vitro Transcription/Splicing	High chloride concentration can be inhibitory.	Replacement with potassium glutamate enhances protein-nucleic acid interactions. nih.govoup.com
Transcription Factor Binding	Modulates affinity and specificity.	Optimal specificity for NF-κB p50 at 125 mM KCl. oup.com Low [K+] affects binding of apoptosis-related factors. nih.gov
Viral RNA Translation	Stimulates FMDV IRES-mediated translation up to 150 mM.	Viral translation is adapted to high salt conditions. nih.gov
Protein-ssDNA Stability	Higher stability at lower KCl concentrations.	gp32-ssDNA complex is more stable at 0.5 M than 2 M KCl. rsc.org
Chromatin Immunoprecipitation (ChIP)	Essential for washing away non-specific interactions.	Crucial for the specificity of the assay. researchgate.netrockland.comrockland.com

DNA-Protein Binding Kinetics and Equilibria

The concentration of this compound in in vitro systems is a critical determinant of the kinetics and equilibrium of DNA-protein interactions. capes.gov.br The equilibrium association constant (K_obs) for these interactions is highly sensitive to the salt concentration. capes.gov.br Generally, the affinity of a protein for a DNA site increases as the concentration of KCl decreases. nih.gov This phenomenon is largely attributed to the release of counterions, primarily K+, from the DNA upon protein binding. capes.gov.brnih.gov The logarithmic relationship between the binding constant and the salt concentration can be used to estimate the number of ions released during the interaction, providing insight into the electrostatic component of the binding energy. capes.gov.broup.com

Studies on the NF-κB p50 protein, for instance, have shown a strong dependence of binding specificity on KCl concentration. oup.com The dissociation rate of p50 from its target DNA increases with higher salt concentrations, indicating that the interaction is significantly coulombic in nature. oup.com Similarly, for the cI repressor of bacteriophage lambda, the binding affinity of its dimers to each of the three operator sites (OR1, OR2, and OR3) increases with decreasing KCl concentration. nih.gov Interestingly, the magnitude of this effect differs between the operator sites, suggesting that ion release plays a role in the repressor's ability to discriminate between its targets. nih.gov The KCl dependencies for OR1 and OR3 correspond to an average release of approximately 3.7 to 3.8 ions, whereas binding to OR2 results in the displacement of about 5.2 ions. nih.gov

Table 1: Effect of KCl Concentration on Protein-DNA Interactions

Protein/System	Effect of Increasing [KCl]	Key Finding	Reference
cI Repressor (Bacteriophage λ)	Decreases binding affinity to operator sites (OR).	Dimer affinity for each of the three sites increases as [KCl] decreases. The number of ions released differs for each site, suggesting a role in binding discrimination.	nih.gov
NF-κB p50	Increases dissociation rate from target DNA.	The interaction is highly dependent on ionic strength, with binding to non-specific DNA being undetectable at 125 mM KCl.	oup.com
HMG-box Proteins (e.g., SRY)	Decreases binding affinity.	Linear relationship observed between the logarithm of the binding constant and the logarithm of the KCl concentration over a wide range.	oup.com
hsRosR (Halophilic Archaeon)	Increases binding affinity up to 4M KCl.	Unlike non-halophilic proteins, the stability and DNA-binding affinity of this halophilic protein are enhanced by high salt concentrations.	researchgate.net

Impact of Anion Substitution on Molecular Interactions

While the cation (K+) plays a significant role, the choice of anion in the buffer can also have a dramatic impact on molecular interactions, a phenomenon sometimes referred to as the "glutamate effect". nih.govpnas.org Replacing this compound with potassium glutamate (KGlu) in vitro has been shown to significantly enhance the interactions between proteins and nucleic acids. nih.govacs.org For example, the substitution of KCl with KGlu increases the rate of open complex formation by E. coli RNA polymerase at the λ PR promoter by more than 30-fold. nih.gov This enhancement is observed across a variety of site-specific protein-DNA interactions, including those involving restriction enzymes. nih.gov

The proposed mechanism for this enhancement involves the unfavorable interaction of glutamate with the amide groups present in the protein backbone. biorxiv.org This unfavorable interaction promotes amide-amide interactions within the protein and between the protein and DNA, thereby stabilizing the complex. biorxiv.org In contrast, chloride ions interact more favorably with these groups, which can inhibit the association. biorxiv.org The substitution of chloride with other anions, such as fluoride, has also been used as a tool to probe the specifics of ion involvement. For the Engrailed homeodomain, salt titrations with KF instead of KCl resulted in a reduced slope in the salt plot, indicating that fewer counterions are displaced. oup.com This finding suggests that about two chloride ions are specifically released from the protein itself upon binding to DNA. oup.com

Table 2: Comparison of KCl vs. Potassium Glutamate on Protein-DNA Binding

Protein System	Effect of Substituting KCl with KGlu	Observed Enhancement	Reference
E. coli RNA Polymerase (λ PR promoter)	Dramatically enhances open complex formation.	>30-fold increase in the second-order rate constant.	nih.gov
E. coli RNA Polymerase (λ PR' promoter)	Enhances open complex formation.	10-fold increase in the second-order rate constant.	nih.gov
Various Restriction Enzymes	Enhances interaction with DNA cleavage sites.	Shifts the optimal salt concentration range for interactions to higher K+ levels.	nih.gov
E. coli SSB Protein	Promotes non-nearest-neighbor cooperativity and liquid-liquid phase separation.	KCl inhibits these processes, while KGlu promotes them, linked to interactions with the protein's disordered linker.	biorxiv.org

Cellular Signaling Pathways Modulated by KCl

Elevated extracellular this compound is a widely used method to induce membrane depolarization in cultured cells, particularly neurons. tandfonline.comtandfonline.com This depolarization serves as a powerful stimulus to investigate a multitude of cellular signaling pathways. tandfonline.comnih.gov

Calcium Influx and Downstream Signaling

The primary mechanism by which elevated KCl triggers cellular signaling is through the depolarization of the plasma membrane. tandfonline.comtandfonline.com This change in membrane potential leads to the opening of voltage-sensitive calcium channels (VSCCs), causing an influx of extracellular calcium ions (Ca2+). tandfonline.comnih.gov While several channel types contribute, L-type VSCCs are considered the primary mediators of Ca2+ influx and subsequent signaling in response to KCl-induced depolarization. tandfonline.comnih.gov

This influx of Ca2+ acts as a critical second messenger, initiating a cascade of downstream signaling events. tandfonline.comtandfonline.com Key pathways activated include:

Calmodulin Kinase (CaMK) Pathway : Calcium ions bind to calmodulin (CaM), which is associated with L-type VSCCs. The Ca2+/CaM complex then activates CaM kinases, which play roles in transcription and other cellular processes. nih.gov

Ras/MAPK/ERK Pathway : CaM bound to the L-type channels also activates the Ras/MAPK/ERK signaling cascade, which is crucial for cell proliferation, differentiation, and survival. nih.govnzmsj.com

Calcineurin (CaN) Pathway : Calcineurin, a phosphatase associated with L-type channels, is also activated by the calcium influx. nih.gov

These signaling pathways converge on the nucleus to regulate gene expression, including the transcription of immediate early genes (IEGs). tandfonline.comtandfonline.comnih.gov

Table 3: Key Signaling Events Triggered by KCl-Induced Depolarization

Event	Description	Key Molecules/Pathways Involved	Reference
Membrane Depolarization	Increase in extracellular KCl shifts the membrane potential to a more positive value.	-	tandfonline.comtandfonline.com
Calcium Influx	Depolarization opens voltage-sensitive calcium channels, allowing Ca2+ to enter the cell.	L-type VSCCs, N-type and P/Q-type channels, NMDA receptors.	tandfonline.comresearchgate.net
Downstream Signaling	Ca2+ acts as a second messenger to activate multiple intracellular signaling cascades.	CaMK, Ras/MAPK/ERK, Calcineurin (CaN).	nih.gov
Gene Transcription	Signaling pathways activate transcription factors, leading to changes in gene expression.	CREB, Immediate Early Genes (IEGs).	tandfonline.comtandfonline.com

Differentiation and Development in Cell Lines

The signaling cascades initiated by KCl-induced depolarization are instrumental in directing the differentiation and development of various cell types. nzmsj.comumich.edu By elevating extracellular KCl, researchers can manipulate intracellular calcium levels to promote the adoption of specific cellular fates. For example, KCl-induced depolarization facilitates the neuronal differentiation of P19 embryonic carcinoma cells. umich.edu This process is dependent on the duration and concentration of KCl exposure and is thought to be mediated by the activation of calcium channels. nzmsj.comumich.edu

Studies have shown that KCl treatment can:

Promote Neuronal Differentiation : In P19 cells, KCl administration after transfection with neuronal determination factors can enhance the development of neuron-like characteristics. umich.edu Similarly, in PC12 cells, elevated KCl promotes neurite outgrowth, an indicator of neuronal differentiation. nzmsj.com This effect is linked to the activation of the MAPK/ERK pathway. nzmsj.com

Influence Neurotransmitter Phenotype : In developing Xenopus spinal neurons, artificial calcium spikes generated by pulses of KCl and CaCl2 were sufficient to specify a GABAergic neurotransmitter phenotype. nih.gov

Regulate Progenitor Cell Proliferation : In cerebellar granule neuron progenitors, treatment with 25-50 mM KCl can inhibit proliferation while allowing the cells to continue to differentiate. medchemexpress.comnih.gov This suggests that KCl can influence the critical switch from cell division to differentiation. nih.gov

Induce Contraction in Differentiated Cells : In adult stem cells differentiated towards a smooth muscle cell (SMC) lineage, stimulation with KCl can induce contraction, a key functional characteristic of mature SMCs. nih.gov

Table 4: Examples of KCl-Induced Differentiation in Cell Lines

Cell Line	Effect of KCl Treatment	Mediating Mechanism	Reference
P19 Embryonic Carcinoma Cells	Facilitates neuronal differentiation.	Likely mediated by Ca2+ influx through voltage-gated channels.	umich.edu
PC12 Cells	Promotes neurite outgrowth and differentiation towards a neuron-like phenotype.	Activation of Ca2+ channels and the MAPK/ERK pathway.	nzmsj.com
Xenopus Spinal Neurons	Sufficient to rescue GABAergic neurotransmitter phenotype.	Generation of spontaneous calcium spikes.	nih.gov
Cerebellar Granule Neuron Progenitors	Inhibits proliferation and promotes differentiation.	Modulation of the cell cycle.	medchemexpress.com
Adult Stem Cells (ASCs)	Induces contraction in ASCs differentiated into smooth muscle cells.	Characteristic response of differentiated smooth muscle cells to depolarizing stimulus.	nih.gov

Advanced Applications in Biochemical Assays and Cell Culture

Beyond its role as a signaling molecule, this compound is a ubiquitous and essential component in a vast array of biochemical assays and cell culture applications. medchemexpress.comvwr.com Its primary function in these contexts is to maintain a defined ionic strength and create a stable, homogeneous environment for biological molecules to interact predictably.

Homogeneous Solutions for Assay Optimization

The creation of a homogeneous solution, where all components are uniformly distributed, is fundamental to the reliability and reproducibility of biochemical assays. brainly.com this compound is frequently used in buffers for this purpose. uark.edu When KCl dissolves in water, the K+ and Cl- ions are surrounded by water molecules, creating a uniform solution with specific ionic properties. brainly.com This controlled ionic environment is critical for:

Protein Solubilization and Stability : KCl is used in buffers for protein extraction and solubilization. medchemexpress.com The ionic strength provided by KCl can help prevent protein aggregation and maintain the native conformation required for biological activity.

Nucleic Acid Applications : In techniques like PCR, KCl is a standard component of the reaction buffer. It influences the melting temperature (Tm) of the DNA duplex and the annealing of primers to the template, thereby affecting the efficiency and specificity of the amplification.

Enzyme Kinetics : The activity of many enzymes is sensitive to the ionic strength of the solution. KCl is used to optimize assay buffers to ensure maximal and reproducible enzyme activity.

Equilibrium Dialysis : In binding assays such as equilibrium dialysis, KCl is used to establish a defined ionic environment in which the interaction between a macromolecule and a ligand can be accurately measured. researchgate.net

By controlling the ionic strength, KCl helps to minimize non-specific interactions and ensures that the observed results are due to the specific molecular interactions under investigation. capes.gov.broup.com

Table 5: Applications of KCl in Homogeneous Assay Solutions

Application Area	Function of KCl	Example	Reference
Protein Biochemistry	Protein extraction, solubilization, and stabilization.	Used in lysis and purification buffers to prevent aggregation.	medchemexpress.com
Molecular Biology (PCR)	Optimizes primer annealing and enzyme activity by controlling ionic strength.	Standard component of PCR reaction buffers.
Binding Assays	Establishes a defined ionic environment to study molecular interactions.	Used in equilibrium dialysis and surface plasmon resonance buffers.	oup.comresearchgate.net
Cell Culture	Maintains osmotic balance and physiological ionic strength in media.	A component of Phosphate-Buffered Saline (PBS) and various culture media.	uark.edu

---

Media Components for Cellular Studies

This compound (KCl) is a fundamental component of most chemically defined cell culture media, playing a critical role in maintaining the physiological environment necessary for the growth, proliferation, and function of cells in vitro. Its primary function is to provide potassium ions (K+), which are essential for numerous cellular processes.

The concentration of this compound in cell culture media is carefully balanced to mimic the extracellular environment of tissues. Standard concentrations of KCl in several widely used media are detailed in the table below. These concentrations are crucial for maintaining proper cell membrane potential and osmotic balance.

Table 1: Concentration of this compound in Common Cell Culture Media

Media Type	This compound (g/L)	This compound (mM)
Minimum Essential Medium (MEM)	0.4	~5.36
Dulbecco's Modified Eagle Medium/Nutrient Mixture F-12 (DMEM/F-12)	0.3118	~4.18
RPMI-1640	0.4	~5.36
Ham's F-12	0.223	~2.99
Iscove's Modified Dulbecco's Medium (IMDM)	0.33	~4.43

The molar concentration is approximated based on the molecular weight of KCl (74.55 g/mol). Slight variations may exist between different manufacturers' formulations.

Detailed Research Findings

This compound's role extends beyond basic cell maintenance; it is a key factor in specialized research applications, particularly in neuroscience and developmental biology. The manipulation of extracellular potassium concentration is a widely used technique to study depolarization-dependent cellular processes. nih.gov

Elevated levels of this compound are frequently used to depolarize the membranes of cultured neurons. nih.gov This induced depolarization activates voltage-gated calcium channels, leading to an influx of calcium ions and triggering a cascade of intracellular signaling events. medchemexpress.com This method has been instrumental in elucidating mechanisms of activity-regulated gene expression and synaptic plasticity. For instance, studies have shown that increasing the extracellular KCl concentration is a potent inducer of immediate early gene (IEG) transcription in neurons. nih.gov

Research on neural progenitor cells has revealed that their sensitivity to extracellular potassium levels changes with their differentiation state. In one study, long-term treatment with 25 mM KCl was found to selectively decrease the proliferation rate and increase the rate of cell death in neural progenitors that were committed to a neuronal fate. nih.gov This suggests that potassium ion concentration plays a significant role in regulating the balance between proliferation and differentiation in the developing nervous system. Another study on PC12 cells, a cell line derived from a rat pheochromocytoma, demonstrated that elevated extracellular KCl can induce differentiation towards a neuron-like phenotype, indicated by neurite outgrowth. nzmsj.com

Furthermore, this compound is a critical component in hypotonic solutions used for cytogenetic analysis. A 0.075 M KCl solution is commonly used to treat cells prior to fixation and chromosome spreading. sigmaaldrich.combiowest.net The hypotonic environment causes the cells to swell, facilitating the dispersal of metaphase chromosomes for clearer visualization and karyotyping. sigmaaldrich.com

The precise control of this compound concentration is also vital for maintaining the resting membrane potential of cells in culture. mdpi.com The resting membrane potential is primarily determined by the concentration gradient of potassium ions across the cell membrane and the permeability of the membrane to these ions. mdpi.combiologists.com Deviations from the optimal extracellular potassium concentration can significantly impact cell viability and function. For example, a low-potassium diet has been shown to cause hyperpolarization of the cell membrane in certain kidney cells, affecting ion transport. dovepress.com In bacterial cell studies, changes in extracellular potassium concentration have been shown to affect the chemotactic response by altering the intracellular pH. elifesciences.org

The role of this compound co-transporters (KCCs) in cancer cell biology is an active area of research. For example, one study found that the potassium-chloride cotransporter 2 (KCC2) promotes cell migration and invasion in cervical cancer cells through a mechanism that is independent of its ion transport function. nih.gov This highlights the diverse and complex roles of potassium and its associated transporters in both normal and pathological cellular processes.

The table below summarizes key research findings on the effects of varying this compound concentrations in cellular studies.

Table 2: Research Findings on the Effects of this compound in Cellular Studies

Cell Type	KCl Concentration	Observed Effect	Reference
Cerebellar granule neuron progenitors	25-50 mM	Inhibition of proliferation and antagonism of IGF-I mitogenic response.	medchemexpress.com
Ginkgo biloba cell suspensions	50-800 mM	Inhibition of growth.	medchemexpress.com
NE-4C neural progenitor cells	25 mM	Selective loss of cells committed to neuronal fate via decreased proliferation and increased cell death.	nih.gov
PC12 cells	Elevated extracellular levels	Induction of differentiation towards neuron-like cells.	nzmsj.com
Cultured neurons	3-150 mM	Induction of membrane depolarization to study calcium influx and gene expression.	nih.gov
Cervical cancer cells (SiHa)	N/A (KCC2 overexpression)	Increased cell migration and invasion.	nih.gov

Environmental and Remediation Research Involving Potassium Chloride

Fate and Transport of KCl in Aquatic and Terrestrial Systems

Potassium chloride is ubiquitous in the environment, found in minerals, soils, and natural bodies of water. oecd.org As an inorganic salt, it does not undergo degradation in the environment. oecd.org When introduced into aquatic systems, KCl, being highly water-soluble, rapidly dissolves and dissociates into potassium (K⁺) and chloride (Cl⁻) ions. santos.com This complete dissociation means its environmental fate is determined by the behavior of these individual ions. santos.com

In terrestrial systems, the transport and potential for leaching of these ions are governed by several soil properties. oecd.org The positively charged potassium ion (K⁺) can be retained on the negatively charged surfaces of clay minerals and organic matter through cation exchange. cropnutrition.com This interaction slows its movement through the soil profile. cropnutrition.com Conversely, the negatively charged chloride ion (Cl⁻) binds only weakly to soil particles and is therefore highly mobile, generally following the movement of water through the soil. santos.com Consequently, chloride has a higher potential for leaching into groundwater compared to potassium. oecd.orgsantos.com The rate of leaching is influenced by factors such as the type and content of clay minerals, soil pH, and the amount of organic matter present. oecd.org Studies have shown that while significant water movement can occur through a soil profile, the majority of potassium can be retained in the upper soil layers, whereas chloride may move deeper but can still be significantly retained within the soil profile depending on adsorption characteristics. publish.csiro.au

Because both potassium and chloride are essential for life and are actively regulated by organisms, they are not expected to bioaccumulate or bioconcentrate in the food chain. santos.com

Impact on Soil Chemistry and Plant Physiology (excluding fertilizer aspects)

Elevated concentrations of this compound can significantly alter soil chemistry and plant physiological processes beyond its role as a nutrient source.

Impact on Soil Chemistry: The introduction of KCl can affect soil structure and microbial processes. As a salt, KCl increases the electrolyte concentration of the soil solution, which can lead to changes in soil aggregation. High concentrations of K⁺, a monovalent cation, can displace divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺) from soil exchange sites. illinois.edu This can potentially degrade soil structure over time, although the effect is generally considered minor in many agricultural soils with high cation exchange capacity (CEC). illinois.edu

Impact on Plant Physiology: While potassium is an essential macronutrient vital for functions like stomatal regulation and water balance, high concentrations of KCl induce salinity stress, which negatively impacts plants. mdpi.com

Osmotic Stress: The increased salt concentration in the soil makes it more difficult for plant roots to absorb water, leading to physiological drought. scielo.br This stress can reduce plant growth, biomass, and yield. frontiersin.orgpakbs.org

Ion Toxicity: Excess chloride is particularly toxic to plants. scielo.br High intracellular Cl⁻ levels can disrupt cellular functions, including the respiratory chain and protein metabolism. scielo.brscielo.br

Nutrient Imbalance: High uptake of K⁺ and Cl⁻ can interfere with the absorption and transport of other essential nutrients. frontiersin.org Studies on artichoke plants under mild KCl stress showed decreased leaf concentrations of calcium, magnesium, manganese, and zinc. frontiersin.orgnih.gov

Hormonal and Metabolic Changes: Salinity stress from KCl triggers complex changes in a plant's hormonal network and metabolism. Research has shown alterations in auxin conjugates, brassinosteroids, and cytokinins in response to KCl. frontiersin.orgnih.gov Plants may also exhibit specific metabolic responses, such as changes in their phenolic profiles, to cope with the stress. frontiersin.orgnih.gov For example, in artichokes, KCl stress led to a decrease in flavones and isoflavones but an increase in flavonoid glycosides. frontiersin.orgnih.gov

A study on eggplant (Solanum melongena L.) demonstrated that increasing concentrations of KCl progressively reduced shoot height, number of leaves, leaf area, and both fresh and dry weight of the plants. pakbs.org Similarly, research on Chenopodium album indicated that KCl stress reduced growth and could lead to higher levels of reactive oxygen species (ROS) compared to sodium chloride (NaCl) stress, indicating significant oxidative damage. researchgate.net

Advanced Remediation Technologies for KCl-Contaminated Environments

The remediation of water and soil contaminated with this compound focuses on removing the dissolved K⁺ and Cl⁻ ions.

Adsorption and ion exchange are common methods for removing dissolved ions from aqueous solutions. researchgate.net

Ion Exchange: This process involves the use of specialized resins that exchange specific ions in the contaminated water for other, more desirable ions. To remove K⁺, a cation exchange resin is used. bibliotekanauki.pl The brine solution passes through the resin, and K⁺ ions are captured by the resin, which in turn releases other cations (e.g., H⁺ or Na⁺) into the water. This technique is highly effective and can reduce cation concentrations to very low levels (e.g., 0.01 mg/dm³), making it suitable for high-purity applications like preparing brine for membrane cell electrolysis. bibliotekanauki.pl

Adsorption: This involves using materials with a high surface area and affinity for specific ions. While less common for simple salts like KCl compared to heavy metals, various adsorbents, including bimetal oxides and carbon-based electrodes, are being researched for chloride removal. researchgate.net

The table below provides an overview of materials used in these processes.

Technology	Target Ion	Material/Process	Effectiveness
Ion Exchange	K⁺ (Cation)	Cation Exchange Resin	High; can reduce concentration to ~0.01 mg/dm³ bibliotekanauki.pl
Adsorption	Cl⁻ (Anion)	Bimetal Oxides, Carbon Electrodes	Under research; effective for general chloride removal researchgate.net

Membrane technologies offer a physical barrier to separate ions from water and are increasingly used for desalination and water purification. nih.gov

Reverse Osmosis (RO): This is a pressure-driven process that uses a semi-permeable membrane to remove a wide range of dissolved species, including monovalent ions like K⁺ and Cl⁻. nih.gov RO is highly effective, with rejection efficiencies often exceeding 99%. nih.gov It works by applying hydraulic pressure to overcome the solution's osmotic pressure, forcing water molecules through the membrane while leaving the salt ions behind. nih.gov

Nanofiltration (NF): NF membranes have slightly larger pores than RO membranes and are often used for selective ion removal. researchgate.net Research has shown that certain NF membranes can effectively separate KCl from larger molecules. In one study, an NF200 membrane retained over 91% of a larger organic molecule (potassium clavulanate) while allowing up to 94% of the chloride ions to pass through, demonstrating its potential for selective separation. researchgate.net

Electrodialysis (ED): This process uses an electric potential to move ions across ion-selective membranes, separating them from the water stream. nih.gov An ED system uses alternating cation- and anion-permeable membranes to create concentrate and dilute streams. nih.gov It is particularly efficient for water with moderate salt concentrations.

Membrane Distillation (MD): MD is a thermally driven process that uses a hydrophobic membrane to separate water vapor from a saline feed solution. google.com The vapor pressure difference across the membrane drives the process. A method has been developed that uses MD to remove water from a KCl and NaCl solution, causing the less soluble NaCl to precipitate first, followed by cooling to precipitate the more soluble KCl. google.com

The following table summarizes the performance of various membrane techniques for KCl removal.

Membrane Technique	Driving Force	Separation Principle	Typical KCl Rejection/Removal
Reverse Osmosis (RO)	Pressure	Size exclusion, diffusion	>99% nih.gov
Nanofiltration (NF)	Pressure	Size and charge effects	6% to 54% for Chloride (highly dependent on membrane and conditions) researchgate.net
Electrodialysis (ED)	Electric Potential	Ion migration across selective membranes	High; separates ions into a concentrate stream nih.gov
Membrane Distillation (MD)	Temperature Gradient	Vapor pressure difference	Nearly 100% (non-volatile salts) google.com

Adsorption and Ion Exchange Processes

Ecological Effects of Elevated KCl Levels in Specific Ecosystems

Elevated KCl concentrations, often resulting from sources like potash mining refuse, agricultural runoff, and the use of KCl as a road de-icer, can have significant ecological consequences. unep.orgpiarc.org

In freshwater aquatic ecosystems, increased salinity from KCl can be harmful to various organisms. While many fish species show tolerance to concentrations used for controlling invasive mussels, some invertebrates are much more sensitive. usgs.gov

Daphnia magna (Water Flea): This crustacean is a key component of many freshwater food webs. Studies have shown it to be sensitive to KCl. The 48-hour EC50 (the concentration causing an effect in 50% of the population) for Daphnia magna is reported as 177 mg/L. oecd.org A chronic 21-day study found reproductive impairment at concentrations as low as 101 mg/L. oecd.org

Crayfish: Exposure to high concentrations of KCl (≥ 800 mg/L) can cause paralysis or death in crayfish. usgs.govusgs.gov

Amphibians: Increased salinity in wetlands can lead to decreased reproduction and survival rates in amphibians. caryinstitute.org

Fish: While many salmonid species like brook trout and Chinook salmon have LC50 (lethal concentration for 50% of the population) values well above typical molluscicide treatment levels, sublethal effects are still a concern. usgs.govusgs.gov

The table below presents toxicity data for KCl on several freshwater organisms.

Species	Endpoint	Concentration (mg/L)	Exposure Duration	Reference
Ictalurus punctatus (Channel Catfish)	LC50	720	48 hours	oecd.org
Daphnia magna (Water Flea)	EC50	177	48 hours	oecd.org
Daphnia magna (Water Flea)	LOEC (Reproductive Impairment)	101	21 days	oecd.org
Nitzschia linearis (Algae)	EC50	1337	120 hours	oecd.org
Crayfish	Paralysis/Death	≥ 800	-	usgs.govusgs.gov

Elevated chloride levels in streams and lakes, even below lethal concentrations, can alter microbial communities and inhibit important processes like denitrification. geoscienceworld.org Over time, the accumulation of salts can lead to the salinization of freshwater ecosystems, altering natural mixing patterns in lakes and promoting the spread of invasive species tolerant to higher salinity. caryinstitute.orggeoscienceworld.org

Industrial and Process Optimization Research Related to Potassium Chloride

Electrochemical Cell Design and Optimization with KCl Electrolytes

Potassium chloride (KCl) is a crucial component in various electrochemical applications, primarily due to its properties as an electrolyte. Its role is particularly significant in the design and optimization of electrochemical cells, where it is used in salt bridges and as a component of the electrolyte solution itself. osti.govaip.org

Influence of KCl Concentration on Electrode Potential

The concentration of this compound in the electrolyte can have a direct impact on the potential of certain reference electrodes. kindle-tech.com A common example is the calomel (B162337) electrode, which consists of mercury, mercurous chloride (calomel), and a this compound solution. libretexts.org The potential of the calomel electrode is dependent on the activity of the chloride ions in the solution. libretexts.org

Research has shown an inverse relationship between the concentration of KCl and the potential of the calomel electrode. brainly.com As the concentration of KCl increases, the electrode potential decreases, and conversely, as the KCl concentration decreases, the electrode potential increases. brainly.com This is because the concentration of chloride ions directly affects the equilibrium of the redox reaction occurring at the electrode. kindle-tech.comlibretexts.org

For instance, a saturated calomel electrode (SCE), which uses a saturated solution of KCl, has a standard potential of +0.2444 V at 25°C. libretexts.org If the concentration of KCl is changed to 1.00 M, the potential becomes +0.280 V, and at 0.100 M, it is +0.336 V. libretexts.org This demonstrates the significant influence of KCl concentration on the electrode's potential. Similarly, the potential of a silver/silver chloride (Ag/AgCl) electrode is also dependent on the chloride ion concentration. edaq.com A saturated Ag/AgCl electrode has a potential of +0.197 V at 25°C, while one with 3.5 M KCl has a potential of +0.205 V. libretexts.org

Table 1: Effect of KCl Concentration on Reference Electrode Potentials at 25°C

Electrode Type	KCl Concentration	Potential (V)
Calomel	Saturated	+0.2444 libretexts.org
Calomel	1.00 M	+0.280 libretexts.org
Calomel	0.100 M	+0.336 libretexts.org
Silver/Silver Chloride	Saturated	+0.197 libretexts.org
Silver/Silver Chloride	3.5 M	+0.205 libretexts.org

This table illustrates how the potential of common reference electrodes changes with varying concentrations of the this compound electrolyte.

Process Engineering for KCl-Based Systems

The industrial production and utilization of this compound involve various process engineering challenges, from initial separation and purification to the continuous monitoring and control of its concentration in different process streams.

Separation and Purification Processes

This compound is often found in nature mixed with other salts, most notably sodium chloride (NaCl). vynova-group.com Several industrial processes are employed to separate and purify KCl.

Hot Dissolution Process: This method leverages the different solubility properties of KCl and NaCl at varying temperatures. While NaCl's solubility in water is relatively stable with temperature changes, KCl's solubility increases significantly with rising temperature. sensoquad.com In this process, a crude salt mixture is added to a heated, saturated NaCl solution. The KCl dissolves, while most of the NaCl does not. The solution is then cooled, causing the KCl to crystallize and precipitate out, allowing for its separation. sensoquad.com

Froth Flotation: This is another common method for separating KCl from NaCl. sensotech.com In this process, the crude salt is mixed with a saturated solution, and surface-active substances are added that selectively adhere to the KCl crystals. sensotech.com Air bubbles are then injected, which attach to the treated KCl particles and bring them to the surface as a foam, which can then be mechanically separated. sensotech.com

Fractional Leaching and Crystallization: This process involves leaching a this compound-containing ore with a solution that becomes enriched in KCl. google.com The this compound is then crystallized out of this solution. google.com Studies have also explored solvent crystallization to purify KCl, with one method demonstrating an increase in purity from 93.0% to 99.8%. researchgate.net

Membrane Distillation: A more recent approach involves using a waterproof membrane to remove water from a heated salt solution, causing the precipitation of sodium chloride. google.com The remaining solution is then cooled to precipitate the this compound. google.com

The choice of purification process depends on the specific composition of the ore and the desired purity of the final KCl product. For instance, industrial-grade KCl used in fertilizers has a K₂O content of 40-60%, while higher purity grades for industrial applications require further purification to achieve over 62% K₂O. vynova-group.com

Control and Monitoring of KCl Concentrations in Industrial Streams

Real-time monitoring and control of KCl concentration are critical for optimizing industrial processes, ensuring product quality, and improving economic efficiency. sensoquad.com Various analytical techniques are employed for this purpose.

Sonic Velocity Measurement: Inline analyzers based on sonic velocity can provide precise, real-time concentration measurements of KCl in solutions and suspensions. sensoquad.comsensotech.com These sensors can be installed directly into pipelines or tanks to monitor and control processes like dissolution, crystallization, and flotation. sensoquad.comsensotech.com

Radiometric Measurement: In the potash industry, where conditions can be harsh, non-contacting radiometric systems are used to measure potassium concentration. berthold.com These systems detect the natural K-40 isotope to determine the concentration of K₂O or KCl, offering a robust and low-maintenance solution. berthold.com

Surface Ionization Detection (SID): For monitoring alkali species in industrial process gases, surface ionization detectors can be used. acs.org In one study, the concentration of a KCl aerosol was controlled and monitored using a hand-held digital refractometer to ensure stable conditions for calibration of the SID. acs.org

Mud Engineering Software: In the oil and gas industry, specialized software is used to manage and optimize the concentration of KCl in drilling fluids. tidjma.tntidjma.tn This software helps in calculating the required KCl concentration for density control and predicting fluid loss. tidjma.tn

These monitoring and control systems allow for the automation of process control, preventing deviations from optimal conditions and leading to savings in energy and materials. sensoquad.com

Modeling of Industrial Processes Involving KCl

Mathematical and thermodynamic modeling plays a significant role in the design, optimization, and understanding of industrial processes involving this compound. These models help in predicting phase behavior, optimizing process parameters, and troubleshooting operational issues.

A key area of modeling is in crystallization processes. For instance, a rigorous simulation model was developed for a pilot plant producing high-purity KCl to investigate the occasional presence of potassium sulfate (B86663) (K₂SO₄) impurity. cetjournal.it The model, built using UniSim Design® with the OLI® thermodynamic package, allowed for the analysis of liquid-solid equilibria and identified potential formation of the impurity during the start-up phase. cetjournal.it

Thermodynamic models like the Pitzer and Harvie's model have been used to describe phase equilibrium in aqueous systems containing KCl and other salts, such as in the processing of carnallite. core.ac.uk Chemical modeling has also been applied to the glycine (B1666218)–KCl–NaCl–H₂O system to understand and control the crystallization of KCl and to produce crystals with improved anti-caking properties. acs.org This modeling can simulate the supersaturation of KCl during evaporation and explain the influence of additives like glycine on crystal morphology. acs.org

In the oil and gas sector, mathematical models are used to predict the necessary KCl concentration for achieving desired drilling mud density and to simulate the effects of KCl on enhanced oil recovery processes. tidjma.tn These reservoir simulation models incorporate various factors to optimize KCl injection strategies. tidjma.tn

Potassium Release and Deposition Mechanisms in Combustion Systems

The behavior of this compound (KCl) in combustion systems is a critical area of industrial and process optimization research due to its significant role in ash-related problems such as fouling, slagging, and corrosion. cetjournal.itnih.gov These issues can impede heat transfer, reduce boiler efficiency, and lead to costly operational disruptions. cetjournal.it The release and deposition of potassium compounds are complex processes influenced by fuel composition, combustion temperature, and the presence of other elements like sulfur and chlorine. nih.govmdpi.com

Potassium Release Mechanisms

During the combustion of biomass and certain coals, potassium is released into the gas phase primarily as this compound (KCl) and potassium hydroxide (B78521) (KOH). whiterose.ac.uk The specific form of released potassium is heavily dependent on the fuel's chlorine content and the combustion temperature. rsc.orgwhiterose.ac.uk

Initial Release: At temperatures exceeding 700°C, elemental potassium and chlorine within the fuel are released into the gas phase, predominantly as KCl. rsc.org The presence of chlorine in the fuel facilitates the release of potassium. acs.org In fuels with a high K:Cl ratio, KOH(g) formation is also significant. whiterose.ac.uk

Volatilization: As combustion progresses and temperatures rise, typically between 780°C and 950°C, KCl almost completely evaporates. whiterose.ac.uk At temperatures approaching 1600K, both KCl and KOH become volatilized and are released into the gas phase. whiterose.ac.uk

Transformations: The released gaseous potassium species can undergo further transformations. For instance, in the presence of sulfur dioxide (SO₂) and oxygen in the flue gas, gaseous KCl can be sulfated to form potassium sulfate (K₂SO₄), a compound with a higher melting point. mdpi.comresearchgate.net This reaction is thermodynamically favored at lower temperatures. mdpi.com

Deposition Mechanisms

The gaseous potassium compounds, once formed, are transported through the combustion system and can deposit on cooler surfaces, such as boiler tubes and superheaters. The primary mechanisms governing this deposition are condensation, thermophoresis, and inertial impaction. mdpi.comtandfonline.com

Condensation: As the hot flue gas containing gaseous KCl and other volatile potassium compounds comes into contact with cooler heat transfer surfaces, the temperature drops, leading to supersaturation and subsequent condensation of these species onto the surfaces. rsc.orgmdpi.com This forms an initial, often sticky, layer. rsc.org KCl, having a relatively low melting point of 770°C, is a key contributor to the formation of this initial sticky layer. cetjournal.itmdpi.com

Thermophoresis: This mechanism involves the transport of sub-micron ash particles from the hotter flue gas stream to the cooler surfaces, driven by the temperature gradient. rsc.orgmdpi.com These fine particles, often rich in potassium compounds, contribute to the initial stages of deposit formation. rsc.org

Inertial Impaction: Larger ash particles, carried by the flue gas, may not follow the gas streamlines around obstacles like boiler tubes. Due to their inertia, they can impact the surfaces and, if the surface is already sticky from condensed potassium salts, adhere to it. mdpi.comtandfonline.com

The deposition process can be viewed as a multi-stage phenomenon:

Initial Deposition: Fine particles deposit on the clean, cool surface primarily through thermophoresis. rsc.org

KCl Condensation and Layer Formation: The condensation of gaseous KCl begins, creating a sticky surface that enhances the capture of incoming ash particles. rsc.org

Capture of Fly Ash: The sticky layer of condensed KCl effectively captures larger fly ash particles that arrive via inertial impaction, leading to the rapid growth of the deposit layer. rsc.org

Research has shown that the deposition rate increases almost linearly with the increasing liquid content of the depositing particles, highlighting the critical role of molten phases, largely contributed by KCl, in the deposit buildup. utoronto.ca

Research Findings on this compound Behavior

Numerous studies have investigated the intricate behavior of KCl in combustion environments, providing valuable insights for mitigating its detrimental effects.

Influence of Temperature: Thermodynamic equilibrium calculations and experimental observations have demonstrated the strong dependence of potassium species transformation on temperature. For example, at temperatures below 700°C, a significant portion of chlorine in agricultural waste ash is released, mainly forming KCl. mdpi.com As the temperature increases to 800°C, the concentration of gaseous KCl rises due to its increased vapor pressure. mdpi.com

Role of Other Elements:

Sulfur: The presence of sulfur can lead to the sulfation of KCl to form K₂SO₄. mdpi.comresearchgate.net Since K₂SO₄ has a higher melting point than KCl, its formation can reduce the stickiness of the initial deposits and thus mitigate fouling. researchgate.net

Silicon and Aluminum: These elements, often present in fuel ash or added as additives, can react with potassium to form higher-melting-point potassium silicates or aluminosilicates, such as Kalsilite and Leucite. cetjournal.itwhiterose.ac.uk This reaction effectively captures potassium in the solid ash, reducing the amount of volatile KCl available for deposition. cetjournal.it

Dynamic Deposition Process: Studies on industrial boilers have detailed the dynamic process of ash deposition. An initial layer is formed by the deposition of fine particles through thermophoresis. rsc.org Subsequently, the condensation of gaseous KCl dominates, forming a dense and continuous layer that provides a sticky surface for capturing larger fly ash particles. rsc.org

The following table summarizes the key transformation and deposition pathways of this compound in combustion systems:

Process	Description	Key Factors	Resulting Compounds
Release	Potassium and chlorine in the fuel are released into the gas phase.	Fuel composition (K, Cl content), Temperature (>700°C)	KCl(g), KOH(g)
Sulfation	Gaseous KCl reacts with SO₂ and O₂ in the flue gas.	Temperature, SO₂ concentration	K₂SO₄(s, l)
Condensation	Gaseous potassium compounds deposit on cooler surfaces.	Surface temperature, Flue gas temperature, Concentration of volatile species	KCl(s, l), K₂SO₄(s, l)
Reaction with Ash	Gaseous or deposited KCl reacts with other ash components.	Ash composition (Si, Al), Temperature	K₂SiO₃, KAlSiO₄
Inertial Impaction	Larger ash particles impact and adhere to deposit layers.	Particle size, Gas velocity, Stickiness of deposit	Growth of deposit layer

The following table presents data on the melting points of key potassium compounds involved in deposition, illustrating why KCl is a primary contributor to the formation of sticky deposits.

Compound	Chemical Formula	Melting Point (°C)
This compound	KCl	770 mdpi.com
Potassium Sulfate	K₂SO₄	1069
Potassium Carbonate	K₂CO₃	891
Potassium Hydroxide	KOH	406
Kalsilite	KAlSiO₄	>1500
Leucite	KAlSi₂O₆	>1300

Data sourced from various chemical and engineering handbooks.

Emerging Research Areas and Future Directions in Potassium Chloride Studies

Integration of Artificial Intelligence and Machine Learning in KCl Research

Artificial intelligence (AI) and machine learning (ML) are revolutionizing materials research, and KCl studies are no exception. These computational tools are being deployed to accelerate the discovery and optimization of KCl-related systems, predict their behavior with high accuracy, and analyze complex data sets far more efficiently than traditional methods.

Machine learning models are being trained on experimental data to forecast the complex properties of KCl in various environments. In the oil and gas industry, for instance, physics-based ML models are used for the real-time prediction of the rheological and filtration properties of KCl-polymer drilling muds. newswire.ca Algorithms such as support vector machines (SVM), extreme gradient boosting (XGB), random forests (RF), and multilayer perceptron (MLP) networks can accurately predict parameters like viscosity and filtration loss based on real-time inputs such as mud weight and temperature. newswire.ca The performance of these models has been validated with high coefficients of determination (R²) and low error rates, demonstrating their reliability. newswire.ca

In the realm of thermodynamics, ML is enhancing our understanding of molten salt systems critical for next-generation nuclear reactors. Researchers at Argonne National Laboratory have used AI to explore the characteristics of molten lithium chloride-potassium chloride (LiCl-KCl) combinations. hyspex.com By creating a transferable model through active learning, they can predict the properties of salt compositions that were not part of the initial training data, significantly speeding up the identification of promising candidates for nuclear applications. hyspex.com Thermodynamic models like the electrolyte Non-Random Two-Liquid (NRTL) model and the Modified Quasichemical Model with Quadruplet Approximation (MQMQA) are used to accurately represent the properties of KCl in aqueous and ternary systems over wide temperature and concentration ranges. noahchemicals.comresearchgate.net These predictive models are crucial for process simulation and optimization. noahchemicals.com

Table 1: Application of Machine Learning Models in Predicting KCl Properties

Machine Learning Model	Application Area	Predicted Properties	Key Findings	Citations
Support Vector Machine (SVM), XGBoost, Random Forest (RF), Multilayer Perceptron (MLP)	Drilling Fluids	Rheological and filtration properties (e.g., viscosity, yield point)	High accuracy in real-time prediction based on field data, with R² values ranging from 0.85 to 0.99.	newswire.ca
Artificial Neural Network (ANN)	Food Science	Properties of cheese brine containing KCl as a NaCl substitute	ANNs can adeptly model non-linear relationships to predict brine pH, conductivity, and color during storage.	osti.gov
Gaussian Approximation Potential (GAP) with Active Learning	Nuclear Engineering (Molten Salts)	Thermodynamic and transport properties of LiCl-KCl mixtures	AI tool with a composition-transferable potential can predict properties of untrained compositions, guiding experiments.	hyspex.com
Electrolyte NRTL Model	Chemical Engineering	Thermodynamic properties (solubility, vapor pressure) of KCl + H₂O systems	Model accurately represents thermodynamic properties up to 473.15 K and saturation concentrations.	noahchemicals.com
Modified Quasichemical Model (MQMQA)	Materials Science (Molten Salts)	Phase stability and thermodynamic properties of LiCl-KCl-LaCl₃ systems	Bayesian model selection identified MQMQA as the most favorable model, showing excellent agreement with experimental data.	researchgate.netfrontiersin.org

High-throughput screening (HTS) combines automated experimentation with computational analysis to rapidly test large libraries of materials for specific properties. This methodology is being applied to discover novel materials where potassium plays a key role. For example, high-throughput computational simulations have been used to screen thousands of potassium-containing oxide compounds to identify new candidates for solid potassium-ion conductors, leading to the discovery of K₂CdO₂.

In biomedical research, HTS assays are fundamental for identifying compounds that interact with potassium channels, which are crucial for cellular signaling and are structurally and functionally related to the transport of potassium ions. Cell-based fluorescence assays are used to screen large numbers of compounds for their ability to block or open potassium channels. youtube.com A novel liposome (B1194612) flux assay (LFA) has also been developed as a robust, low-cost HTS method applicable to most potassium channels, enabling the discovery of new activators and inhibitors. tiloom.com These screening methods, while focused on the biological function of potassium ions, are integral to understanding the broader landscape of KCl-related materials and their potential applications in medicine and biotechnology.

Predictive Modeling of KCl Properties

Quantum Chemistry and Advanced Spectroscopic Techniques for Unraveling KCl Complexities

To gain a deeper, more fundamental understanding of potassium chloride, researchers are employing the twin tools of quantum chemistry and advanced spectroscopy. These methods allow for the investigation of KCl from the level of electron orbitals to the complex interactions within solutions and molten states.

Quantum mechanical calculations, particularly those using density functional theory (DFT), are used to analyze the electronic properties, chemical bonding, and structure of KCl. Such studies have redetermined its structure and provided insights into its wide band gap. newswire.ca DFT calculations are also used to study the effects of impurities, such as computing the unfolded band structure and optical properties of copper-doped KCl crystals. osti.govuc.clntsensors.com This allows scientists to understand how doping alters the electronic and optical characteristics of the material. uc.cl Furthermore, a combination of DFT and machine learning is being used to create interatomic potentials that can simulate molten KCl with near-experimental accuracy for properties like density, viscosity, and thermal conductivity. noahchemicals.com

Advanced spectroscopic techniques are providing unprecedented experimental views of KCl in various states.

Laser-Based Spectroscopy : In high-temperature environments like biomass combustion, techniques such as broadband UV absorption spectroscopy and photofragmentation tunable diode laser absorption spectroscopy (PF-TDLAS) are used for the simultaneous, non-intrusive, and quantitative measurement of KCl, potassium hydroxide (B78521) (KOH), and atomic potassium (K). hyspex.comfrontiersin.org

Raman Spectroscopy : This technique is invaluable for probing the structure of molten salts. Studies of MgCl₂-KCl and MnCl₂-KCl systems reveal the formation of complex ions and provide insights into the coordination chemistry in the melt. researchgate.nettiloom.comresearchgate.net High-temperature Raman spectroscopy is also being developed for real-time, in-situ monitoring of molten salt compositions in energy applications. youtube.com

Infrared Spectroscopy : Far-infrared (FIR) spectroscopy offers a straightforward method for distinguishing between KCl (sylvite) and NaCl (halite) minerals, as their primary absorption bands appear at different wavenumbers (approx. 150 cm⁻¹ for KCl and 175 cm⁻¹ for NaCl). researchgate.net

Nuclear Magnetic Resonance (NMR) Spectroscopy : Various NMR techniques are used to study KCl. ³⁵Cl and ³⁹K NMR are used to investigate the dynamics and local structure of the LiCl-KCl molten salt system. waters.commdpi.comwikipedia.org ¹⁷O NMR of aqueous KCl solutions provides information on how the salt affects the structure and motion of water molecules. rsc.org

Interdisciplinary Approaches to Address Global Challenges using KCl (e.g., materials for sustainable energy)

This compound is being investigated as a key material in interdisciplinary solutions for global challenges, most notably in sustainable energy and carbon management.

In the renewable energy sector, KCl is a critical component of molten salt mixtures used for thermal energy storage (TES) and as a heat transfer fluid (HTF) in concentrating solar power (CSP) plants. frontiersin.orgmdpi.comresearchgate.net Eutectic mixtures, such as NaCl-KCl-ZnCl₂ and MgCl₂-KCl-NaCl, are prized for their high thermal stability at temperatures above 700°C and low cost. osti.govfrontiersin.org These properties allow CSP plants to operate at higher temperatures, which can significantly improve the efficiency of the power cycle and lower the levelized cost of electricity. frontiersin.orgresearchgate.net

The potential of KCl extends to electrochemical energy storage. Its electrochemical properties make it a promising candidate for next-generation batteries. noahchemicals.comyoutube.com Specifically, potassium-ion batteries (KIBs) are being explored as a low-cost, earth-abundant alternative to lithium-ion batteries. wikipedia.orgchinesechemsoc.orgchinesechemsoc.orgufinebattery.com Research has demonstrated a high-performance, safe potassium metal battery using an ionic liquid electrolyte that includes KCl. pnas.org This battery shows excellent cycling stability and can operate at elevated temperatures, highlighting a path toward safer, long-life energy storage. pnas.org

In the context of carbon capture and storage (CCS), KCl plays a role in geochemical modeling and the development of new capture materials. Studies on the pH of CO₂-saturated aqueous KCl solutions are important for understanding the fluid-mineral reactions that govern the security and capacity of geological carbon storage in deep saline aquifers. imperial.ac.uk Looking toward novel materials, a Natural Deep Eutectic Solvent (NADES) synthesized from KCl and glycerine has been proposed as a potential medium for CO₂ capture via chemical absorption. In a different approach, a glauconite-rich mineral product, which serves as a substitute for KCl fertilizer, has been shown to capture atmospheric CO₂ through a process of enhanced rock weathering. carboncapturemagazine.com

Exploration of Novel KCl Derivatives and Composites

Research into KCl is moving beyond its bulk form to the exploration of novel derivatives and the fabrication of advanced composites with tailored properties.

Theoretical studies using evolutionary structure prediction algorithms have identified two previously unknown, novel phases of KCl that are predicted to be stable under extreme pressure conditions of 200–600 GPa. rsc.org These new phases, designated I4₁/amd-KCl and Pnma-KCl, expand the fundamental understanding of matter under pressure and could have implications for planetary science and materials physics. rsc.org Another innovative derivative is a Natural Deep Eutectic Solvent (NADES) created by mixing KCl with glycerine in a 1:8 molar ratio. This novel solvent is thermally stable up to 200°C and is being explored as a green and sustainable alternative to traditional solvents in fields like electrochemistry and food processing. At the nanoscale, solution-phase synthesis methods using triblock copolymer micelles as templates have been developed to create KCl nanocrystals, including nanocubes with controlled sizes ranging from 32 to 150 nm. mdpi.com

KCl is also being widely used as a functional filler or modifier in composite materials to enhance or impart new properties.

Polymer Composites : The addition of KCl to a polystyrene matrix has been shown to alter the material's physical and optical properties, increasing water absorption, absorbance, and tuning the energy band gap. iiste.org In another application, treating cellulose (B213188) nanofibrils (CNFs) with KCl has been found to be an effective, green, and economical method to limit agglomeration during spray drying, facilitating the use of dry CNFs in polymer composites. mdpi.com

Nanocomposites for Sensing : A nanocomposite made of KCl-doped mesoporous silica (B1680970) (MCM-41) has been synthesized and shows high sensitivity and stability as an impedimetric humidity sensor. The material exhibits a four-orders-of-magnitude change in impedance across the humidity range, with fast response and recovery times.

Biopolymer Films : Chitosan-carrageenan composite films, developed for food packaging, show improved physical properties when cross-linked with KCl. The cross-linking reduces moisture content, swelling, solubility, and gas permeability, enhancing the film's performance as a packaging material. aip.org

Development of Next-Generation Analytical Tools for KCl Detection and Quantification

The need for rapid, accurate, and often in-situ measurement of potassium and chloride ions is driving the development of next-generation analytical tools that surpass the capabilities of traditional methods.

In pharmaceutical analysis, the United States Pharmacopeia (USP) is modernizing its testing monographs to include ion chromatography (IC) as an alternative to flame photometry or atomic absorption spectroscopy (AAS) for potassium analysis. metrohm.com IC offers the significant advantage of being able to measure multiple cationic species, such as potassium, sodium, and ammonium, in a single run with high efficiency and without complex sample preparation. metrohm.com For industrial and environmental applications, advanced instruments like the NexaFlo™ segmented flow analyzer provide a sophisticated and user-friendly platform for wet chemistry analysis of KCl solutions, designed with enhanced safety and precision. newswire.ca

Emerging sensor technologies are enabling real-time and non-destructive analysis in diverse settings:

Hyperspectral Imaging (HSI) : This powerful, non-destructive optical technique is being used to estimate potassium concentrations in agricultural products like peach leaves and strawberries by analyzing their spectral reflectance. dpi.qld.gov.aumdpi.com It is also used in mining to map mineral distributions, such as identifying sylvite (KCl) deposits from drill core samples, enabling more efficient resource extraction. hyspex.com

Optical and Nanosensors : Researchers are creating novel optical sensors for potassium ion quantification. One approach uses a smartphone with a custom optical attachment to perform turbidity measurements on blood plasma after adding a potassium precipitating reagent, offering a low-cost method for point-of-care testing. mdpi.com At the nanoscale, optical sensors based on near-infrared (NIR) fluorescent single-walled carbon nanotubes are being developed for sensitive and selective detection of potassium ions in biological fluids. nih.gov

Ion-Selective Electrodes (ISEs) : ISEs remain a cornerstone of potassium detection, but are evolving significantly. Recent advances include the development of all-solid-state ISEs, wearable sensor patches for monitoring potassium in sweat during exercise, and microneedle-based platforms for measuring potassium in interstitial fluid. rsc.org These next-generation ISEs are aimed at providing continuous, non-invasive, or minimally invasive monitoring for healthcare and athletic performance. rsc.org

Q & A

Basic: What standard methods are used to determine potassium chloride solubility in aqueous solutions, and how are they validated experimentally?

Answer: Solubility determination typically follows gravimetric or spectrophotometric methods. Key steps include saturating a solution at controlled temperatures, filtering undissolved KCl, and evaporating the solvent to measure residual mass. Validation involves comparing results with established data from sources like Alkali Halides: A Handbook of Physical Properties (Springer, 2001) and Chemical Principles (6th Ed.), which report solubility as 34.0 g/100 mL at 20°C . Discrepancies may arise from impurities or temperature fluctuations, necessitating calibration with certified reference materials.

Basic: How are standardized this compound solutions prepared for analytical calibration?

Answer: USP guidelines recommend dissolving dried KCl (105°C for 3 hours) in deionized water, using volumetric flasks for precise dilution. For example, a 600 µg K/mL standard is made by dissolving 1.144 g KCl in 1 L water, followed by serial dilutions. Turbidimetric tests (e.g., adding ammonium oxalate TS) ensure absence of interfering ions like calcium .

Advanced: How can response surface methodology (RSM) optimize KCl concentration in multi-component formulations?

Answer: RSM involves three stages:

Design: Use software like Design Expert to create a factorial design (e.g., varying KCl and NaCl levels in dough rheology studies ).

Modeling: Fit data to polynomial equations to identify interaction effects.

Validation: Confirm model adequacy via ANOVA and confirmatory trials. For instance, in wastewater treatment, RSM optimized KCl and ferric chloride doses, reducing COD by 85% .

Advanced: What experimental designs assess KCl’s impact on microbial motility?

Answer: Controlled studies involve:

• Independent variable: KCl concentration (e.g., 0 vs. 2 drops in Paramecium cultures).
• Dependent variable: Swimming speed (mm/s).
• Standardization: Constant temperature, lighting, and culture source. Replicate trials (n=5) and t-tests validate significance, as done in Paramecium tetraurelia experiments .

Advanced: Which statistical methods analyze coagulation-flocculation data involving KCl?

Answer: Mixed factorial ANOVA evaluates factors like agitation speed and KCl dose. For example, a 2⁴ factorial design with 2 replicates tested KCl’s role in pollutant reduction, using Tukey’s HSD post-hoc tests to differentiate treatment means .

Basic: How do pharmacopeial standards ensure KCl purity for research?

Answer: USP tests include:

• Heavy metals: ≤10 ppm via atomic absorption.
• Loss on drying: ≤1% weight loss after 24 hours at 105°C.
• Acidity/alkalinity: Phenolphthalein TS confirms neutrality. Hemodialysis-grade KCl requires additional labeling .

Advanced: How is thermal conductivity of KCl measured using steady-state methods?

Answer: A steady-state apparatus with cylindrical KCl crystals measures heat flux (Q) and temperature gradient (ΔT). Conductivity (κ) is calculated as $\kappa = Q \cdot L / (A \cdot \Delta T)$, where $L$ = thickness and $A$ = cross-sectional area. Calibration with reference materials minimizes equipment bias .

Basic: What parameters are critical for KCl-based soil aluminum analysis?

Answer: Key steps include:

Extraction: 1 M KCl shaken with soil (1:10 ratio) to displace exchangeable Al³⁺.

Quantification: Titration with NaOH or ICP-OES. Baseline soil pH and cation levels (e.g., Ca²⁺, Mg²⁺) must be recorded to interpret Al³⁺ bioavailability .

Advanced: How do gravimetric methods for potassium estimation compare historically?

Answer: Early methods used perchloric acid to precipitate KClO₄, but required large ethanol volumes. Modern ICP-MS or ion-selective electrodes offer faster, ppm-level accuracy. However, gravimetry remains useful for validating instrumental results in trace analysis .

Basic: What environmental precautions prevent KCl contamination in labs?

Answer: Accidental release protocols include:

• Containment: Use absorbent materials to prevent drainage into waterways.
• Disposal: Collect contaminated water for neutralization (pH 6–8) before disposal. Emergency responders must wear PPE to avoid inhalation .